N-(2-(Diethylamino)ethyl)benzamide

• CAS: 3690-53-7

Core Science & Biosynthesis

Introduction: Unveiling the Electrophysiological Signature of a Classic Antiarrhythmic

An In-Depth Technical Guide to the In Vitro Mechanism of Action of N-(2-(Diethylamino)ethyl)benzamide (Procainamide)

N-(2-(Diethylamino)ethyl)benzamide, widely known in the scientific and medical communities as Procainamide, stands as a cornerstone therapeutic agent for the management of cardiac arrhythmias.[1] Classified as a Class IA antiarrhythmic agent under the Vaughan Williams classification system, its efficacy is rooted in a well-defined mechanism of action at the cellular level.[2][3] This technical guide provides an in-depth exploration of the in vitro mechanisms that govern its function, focusing on the molecular interactions and the electrophysiological consequences that can be precisely measured in a laboratory setting. For researchers and drug development professionals, understanding these fundamental actions is critical for the evaluation of novel antiarrhythmic compounds and for contextualizing preclinical data.

This document moves beyond a simple recitation of facts to explain the causality behind the experimental designs used to elucidate Procainamide's mechanism. We will detail the core experimental protocols that serve as the gold standard for characterizing ion channel modulators, ensuring a framework for robust, self-validating investigation.

Part 1: The Dual-Target Molecular Mechanism

The primary antiarrhythmic effect of Procainamide is not due to a single molecular interaction but rather a composite blockade of two critical ion channels that govern the cardiac action potential. This dual-action is the hallmark of Class IA agents and is central to their therapeutic profile.

Primary Target: Voltage-Gated Sodium Channel (Nav) Blockade

The cornerstone of Procainamide's action is its ability to block fast voltage-gated sodium channels in cardiomyocytes.[4][5] These channels are responsible for the rapid upstroke (Phase 0) of the cardiac action potential, a phase critical for the propagation of the electrical impulse throughout the heart.

Procainamide exhibits a state-dependent blockade, preferentially binding to sodium channels in their open or inactive states rather than their resting state.[5][6] The block is applied from the intracellular side of the channel, meaning the molecule must first traverse the cell membrane to reach its binding site within the channel pore.[6] This interaction physically occludes the channel, inhibiting the influx of sodium ions during depolarization.

The direct electrophysiological consequences are:

• Decreased Rate of Depolarization: The maximum rate of the action potential upstroke (Vmax) is significantly reduced.[7]

• Slowed Conduction Velocity: By dampening the depolarization phase, Procainamide slows the speed at which the electrical impulse travels through cardiac tissue.[1]

Secondary Target: Delayed Rectifier Potassium Channel (Kv) Blockade

In addition to its primary effect on sodium channels, Procainamide also inhibits the rapid component of the delayed rectifier potassium current (IKr).[6] This current, carried by channels encoded by the hERG gene, is a key contributor to Phase 3 repolarization of the action potential, the process that returns the cardiomyocyte to its resting state.

By blocking these potassium channels, Procainamide delays the efflux of potassium ions, leading to a direct and measurable:

• Prolongation of the Action Potential Duration (APD): The overall duration of the electrical impulse is lengthened.[4][7] This extended duration also increases the effective refractory period, the time during which the cell cannot be re-excited.

The following diagram illustrates the cardiac action potential and the specific phases targeted by N-(2-(Diethylamino)ethyl)benzamide.

Caption: Cardiac action potential phases and targets of the compound.

Part 2: In Vitro Experimental Validation Protocols

To rigorously quantify the mechanistic claims made above, specific in vitro electrophysiological assays are required. These techniques provide direct evidence of ion channel modulation.

Protocol: Whole-Cell Patch-Clamp Electrophysiology

Core Objective: To directly measure the flow of ions through specific sodium and potassium channels in isolated single cells and quantify the inhibitory effect of the compound.

Rationale: This technique offers the highest resolution for studying ion channel pharmacology. By controlling the voltage across the cell membrane, we can isolate the currents from specific channel types and observe how they are altered by the application of a compound. This provides definitive proof of target engagement and allows for the determination of potency (e.g., IC₅₀).

Step-by-Step Methodology:

• Cell Preparation:

  • Use either primary isolated cardiomyocytes (e.g., from guinea pig or rabbit ventricles) or, more commonly, a heterologous expression system like Human Embryonic Kidney (HEK293) cells.

  • For heterologous systems, transiently or stably transfect cells with the cDNA encoding the human ion channel of interest (e.g., SCN5A for the cardiac sodium channel Nav1.5; KCNH2 for the hERG potassium channel). This ensures the isolated current is exclusively from the target channel.

  • Culture cells on glass coverslips for easy mounting on the microscope stage.

• Recording Setup:

  • Mount the coverslip onto the stage of an inverted microscope equipped with micromanipulators.

  • Continuously perfuse the cells with an extracellular (bath) solution containing physiological ion concentrations.

  • Pull micropipettes from borosilicate glass to a fine tip (resistance of 2-5 MΩ) and fill with an intracellular solution designed to mimic the cell's cytoplasm.

• Achieving Whole-Cell Configuration:

  • Using the micromanipulator, carefully guide the micropipette to touch the surface of a single, healthy cell.

  • Apply gentle suction to form a high-resistance "giga-seal" (resistance > 1 GΩ) between the pipette tip and the cell membrane.

  • Apply a brief, strong pulse of suction to rupture the membrane patch under the pipette tip, establishing electrical and chemical continuity between the pipette and the cell interior. This is the "whole-cell" configuration.

• Voltage-Clamp Protocol & Data Acquisition:

  • For Nav1.5 Current:

    • Hold the cell at a negative potential (e.g., -100 mV) to ensure all channels are in the resting state.

    • Apply a series of brief (e.g., 50 ms) depolarizing voltage steps (e.g., from -80 mV to +40 mV) to activate the sodium channels.

    • Record the resulting large, transient inward current.

  • For hERG (IKr) Current:

    • Hold the cell at a depolarized potential (e.g., +20 mV) to open and then inactivate the channels.

    • Repolarize the membrane to a negative potential (e.g., -50 mV). This relieves inactivation and allows open channels to close, generating a characteristic large "tail current" that is measured.

  • Apply N-(2-(Diethylamino)ethyl)benzamide at increasing concentrations via the perfusion system and repeat the voltage protocols at each concentration.

• Data Analysis:

  • Measure the peak amplitude of the sodium current or the hERG tail current before (control) and after drug application.

  • Calculate the percentage of current inhibition at each concentration.

  • Fit the concentration-response data to the Hill equation to determine the IC₅₀ value, which represents the concentration required to inhibit 50% of the current.

The following diagram outlines the experimental workflow for the patch-clamp assay.

Caption: Standard workflow for a whole-cell patch-clamp experiment.

Protocol: Microelectrode Action Potential Recording in Cardiac Tissue

Core Objective: To measure the integrated effect of the compound on the complete action potential waveform in a multicellular, native tissue preparation.

Rationale: While patch-clamp is precise for single targets, this technique reveals the combined outcome of Nav and Kv channel modulation on the emergent properties of the action potential. It provides a crucial link between single-channel effects and tissue-level electrophysiology. Studies have successfully used isolated canine Purkinje fibers for this purpose.[7][8]

Step-by-Step Methodology:

• Tissue Preparation:

  • Isolate cardiac tissue, such as canine or rabbit Purkinje fibers or ventricular papillary muscle, in a cooled, oxygenated Tyrode's solution.

  • Pin the tissue to the bottom of a temperature-controlled organ bath continuously perfused with fresh, oxygenated Tyrode's solution (37°C).

• Microelectrode Impalement:

  • Use a sharp glass microelectrode (filled with 3 M KCl) to impale a single cell within the tissue preparation. A successful impalement is indicated by a sharp drop to a stable negative resting membrane potential (typically -80 to -90 mV).

• Stimulation and Recording:

  • Use external stimulating electrodes to pace the tissue at a constant frequency (e.g., 1 Hz).

  • Record the resulting action potentials via the intracellular microelectrode connected to a high-impedance amplifier.

• Data Acquisition and Analysis:

  • Record stable baseline action potentials.

  • Introduce N-(2-(Diethylamino)ethyl)benzamide into the perfusate at a known concentration.

  • After equilibration, record the new steady-state action potentials.

  • Analyze the waveforms to quantify key parameters before and after drug exposure.

Data Presentation: Expected In Vitro Electrophysiological Effects

Parameter	Description	Expected Effect of N-(2-(Diethylamino)ethyl)benzamide	Primary Channel Responsible
Vmax (dV/dtmax)	Maximum rate of rise of Phase 0.	Decrease	Nav 1.5
APD90	Action Potential Duration at 90% repolarization.	Increase / Prolongation	IKr (hERG)
ERP	Effective Refractory Period.	Increase / Prolongation	Combined Nav and Kv block
Conduction Velocity	Speed of impulse propagation across the tissue.	Decrease	Nav 1.5

Conclusion

The in vitro mechanism of action of N-(2-(Diethylamino)ethyl)benzamide (Procainamide) is definitively characterized as a dual blockade of voltage-gated sodium and potassium channels. Its Class IA antiarrhythmic profile is a direct result of these interactions, leading to slowed conduction and a prolonged action potential duration. The experimental protocols detailed herein, particularly whole-cell patch-clamp and microelectrode recordings, represent the foundational tools for validating these mechanisms. For researchers in the field, a thorough understanding and application of these techniques are paramount for accurately characterizing the electrophysiological safety and efficacy of existing and novel cardioactive compounds.

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N-(2-(Diethylamino)ethyl)benzamide: Physicochemical Profiling and Thermodynamic Solubility

Executive Summary

N-(2-(Diethylamino)ethyl)benzamide (CAS: 3690-53-7) is a fundamental chemical scaffold and synthetic intermediate in medicinal chemistry[1]. It forms the core pharmacophore for a wide class of biologically active molecules, including prominent antiarrhythmic agents (e.g., procainamide) and antiemetics (e.g., metoclopramide)[2]. Understanding the physicochemical properties of this specific substructure—particularly its ionization behavior, lipophilicity, and pH-dependent aqueous solubility—is critical for researchers engaged in rational drug design, formulation development, and pharmacokinetic optimization.

This technical whitepaper provides an in-depth analysis of the molecule's physicochemical properties, the chemical logic dictating its behavior in aqueous media, and field-proven, self-validating experimental workflows for accurate solubility determination.

Structural Logic and Electronic Effects

The molecular architecture of N-(2-(Diethylamino)ethyl)benzamide (C₁₃H₂₀N₂O) is defined by three distinct functional domains, each contributing to its overall physicochemical profile:

• The Benzamide Core: Provides metabolic stability. Unlike ester-linked local anesthetics (e.g., procaine), the amide bond is highly resistant to plasma esterases, prolonging the molecule's half-life in vivo. The aromatic ring drives lipophilicity and provides a strong UV chromophore for analytical quantification.

• The Ethyl Spacer: A flexible hydrocarbon chain that decouples the electronic effects of the aromatic amide from the basic amine, allowing the amine to retain its high basicity.

• The Diethylamino Group: A tertiary amine that acts as the primary ionization center. The electron-donating inductive effect of the two ethyl groups stabilizes the conjugate acid, pushing the pKa into the alkaline range (~9.0)[3].

Figure 1: Logical relationship between physicochemical properties and pharmacokinetic outcomes.

Physicochemical Properties

The balance between the basic amine and the lipophilic aromatic system dictates the molecule's behavior in solution. Below is a synthesized profile of its core properties[4][5].

Property	Value	Mechanistic Implication
CAS Number	3690-53-7	Unique chemical identifier.
Molecular Weight	220.31 g/mol	Low MW ensures high ligand efficiency and rapid diffusion.
pKa (Basic)	~9.0	At physiological pH (7.4), >95% of the molecule is protonated, enhancing aqueous solubility but requiring the un-ionized fraction for membrane permeation.
LogP (Octanol/Water)	~2.0	Optimal lipophilicity for passive transcellular permeability without excessive non-specific protein binding.
H-Bond Donors	1	Amide (-NH-) participates in target binding.
H-Bond Acceptors	2	Amide carbonyl (C=O) and tertiary amine nitrogen.
Intrinsic Solubility (S₀)	< 1 mg/mL	The un-ionized free base is poorly soluble in water, necessitating salt formation (e.g., HCl salt) for aqueous formulations.

The pH-Dependent Solubility Profile

For ionizable drugs, solubility is not a static number but a dynamic curve dictated by the Henderson-Hasselbalch equation.

Because N-(2-(Diethylamino)ethyl)benzamide is a weak base, its apparent solubility ( S ) increases exponentially as the pH of the medium drops below its pKa.

• In Gastric Fluid (pH 1.2): The tertiary amine is fully protonated. The molecule exists almost entirely as a water-soluble cation, leading to high solubility (often >50 mg/mL when formulated as a hydrochloride salt)[2].

• In Intestinal Fluid (pH 6.8 - 7.4): The fraction of the un-ionized free base increases. While solubility decreases compared to gastric conditions, the un-ionized lipophilic species (LogP ~2.0) rapidly partitions into the enterocyte lipid bilayer, driving absorption.

Experimental Workflow: Thermodynamic Solubility Determination

To accurately map the solubility profile of N-(2-(Diethylamino)ethyl)benzamide, researchers must avoid kinetic artifacts (such as supersaturation). The following Shake-Flask protocol is engineered as a self-validating system , ensuring thermodynamic equilibrium and preventing common analytical errors.

Protocol: The Self-Validating Shake-Flask Method

Rationale & Causality: The dissolution of a highly basic amine can consume protons from the solvent, artificially raising the pH of weakly buffered solutions. Therefore, high-capacity buffers must be used, and the final pH must be verified to ensure the solubility measurement corresponds to the target pH.

Step 1: Media Preparation

• Prepare 50 mM USP standard buffers at pH 1.2 (HCl/KCl), pH 4.5 (Acetate), pH 6.8 (Phosphate), and pH 7.4 (Phosphate).

• Expert Insight: 50 mM provides sufficient buffer capacity to resist pH shifts when the basic API dissolves.

Step 2: Equilibration

• Add an excess of N-(2-(Diethylamino)ethyl)benzamide solid (e.g., 50 mg) to 1 mL of each buffer in sealed glass vials.

• Incubate in a thermoshaker at 37.0 ± 0.5 °C for 48 hours.

• Causality: 48 hours is required to transition from kinetic dissolution to true thermodynamic equilibrium, allowing any metastable polymorphs to precipitate out.

Step 3: Phase Separation (Critical Step)

• Centrifuge the suspensions at 10,000 × g for 15 minutes at 37 °C.

• Causality: Do not use syringe filters. The highly lipophilic free base of the molecule (predominant at higher pH) will adsorb onto standard nylon or PTFE filter membranes, leading to falsely low solubility readings. Centrifugation eliminates this artifact.

Step 4: Self-Validation Checkpoint

• Measure the pH of the supernatant. If the pH has shifted by >0.1 units from the initial buffer pH, discard the sample, increase the buffer capacity, and repeat.

• Extract the remaining solid pellet and analyze via X-Ray Powder Diffraction (XRPD). Causality: This confirms whether the solid phase remained as the free base or converted into a salt form (e.g., hydrochloride) during equilibration.

Step 5: Quantification

• Dilute the supernatant with mobile phase and quantify using Isocratic RP-HPLC-UV (Detection at ~230 nm for the benzamide chromophore).

Figure 2: Step-by-step self-validating experimental workflow for thermodynamic solubility determination.

Conclusion

N-(2-(Diethylamino)ethyl)benzamide is a highly versatile chemical entity. Its physicochemical profile—characterized by a basic pKa of ~9.0 and a moderate lipophilicity (LogP ~2.0)—creates a highly favorable dynamic where the molecule is highly soluble in the acidic stomach but sufficiently lipophilic to permeate intestinal membranes. By employing rigorous, self-validating analytical methods like the centrifugation-based Shake-Flask protocol, researchers can accurately profile this scaffold to drive the development of next-generation therapeutics.

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An In-depth Technical Guide to the Pharmacokinetics and Metabolism of N-(2-(Diethylamino)ethyl)benzamide

Introduction

N-(2-(Diethylamino)ethyl)benzamide is a tertiary amine derivative of benzamide. While specific research on this exact molecule is not extensively published, its structural similarity to well-characterized compounds, notably the antiarrhythmic drug procainamide (4-amino-N-(2-(diethylamino)ethyl)benzamide), allows for a scientifically grounded predictive analysis of its pharmacokinetic and metabolic profile. This guide synthesizes data from structurally related molecules to provide a comprehensive overview for researchers, scientists, and drug development professionals. We will explore the anticipated absorption, distribution, metabolism, and excretion (ADME) characteristics of N-(2-(Diethylamino)ethyl)benzamide, detail the probable metabolic pathways, and provide robust analytical methodologies for its quantification in biological matrices.

The core structure consists of a benzamide group linked to a diethylaminoethyl side chain. This combination of a lipophilic aromatic ring and an ionizable tertiary amine suggests that the compound will exhibit specific physicochemical properties influencing its interaction with biological systems. Understanding these properties is critical for any future development and application of this compound.

Pharmacokinetics: An Overview

The journey of a drug through the body is defined by four key processes: absorption, distribution, metabolism, and excretion. Based on its structure, N-(2-(Diethylamino)ethyl)benzamide is expected to be a well-absorbed and widely distributed molecule, with metabolism primarily occurring in the liver and subsequent excretion via the kidneys.

Absorption

Given its structural similarity to procainamide, which is almost completely absorbed after oral administration, N-(2-(Diethylamino)ethyl)benzamide is predicted to have high oral bioavailability.[1] The presence of the tertiary amine group (pKa typically in the range of 9-10) means it will be predominantly protonated and water-soluble in the acidic environment of the stomach. As it moves into the more alkaline environment of the small intestine, a greater fraction will exist in its more lipophilic, uncharged form, facilitating its absorption across the intestinal mucosa. Peak plasma concentrations are likely to be achieved within 1 to 2 hours following oral ingestion.[1]

Distribution

Following absorption, N-(2-(Diethylamino)ethyl)benzamide is expected to undergo a rapid distribution phase. Procainamide has an apparent volume of distribution of about 2 L/kg, indicating extensive distribution into tissues outside of the bloodstream.[1] It is anticipated that N-(2-(Diethylamino)ethyl)benzamide will exhibit a similar distribution pattern. Its moderate lipophilicity will allow it to cross cell membranes and distribute into various tissues. Plasma protein binding is expected to be relatively low, similar to procainamide's 15% binding, meaning a large fraction of the drug will be free to exert its effects and undergo metabolism and excretion.[1]

Metabolism

The biotransformation of N-(2-(Diethylamino)ethyl)benzamide is predicted to be a complex process involving several key enzymatic pathways, primarily mediated by Cytochrome P450 (CYP) enzymes in the liver. The main metabolic routes are expected to be N-de-ethylation of the diethylamino group and aromatic hydroxylation of the benzamide ring.

Major Predicted Metabolic Pathways:

• N-de-ethylation: This is a common metabolic pathway for tertiary amines.[2] One or both of the ethyl groups on the tertiary amine can be oxidatively removed. This process is catalyzed by various CYP isoforms. For N,N-diethylamines, CYP2A6 and CYP2E1 have been shown to be involved.[3] Given the structural context, CYP3A4 and CYP2C9 could also play a role.[4] This reaction would produce N-(2-(Ethylamino)ethyl)benzamide and subsequently N-(2-Aminoethyl)benzamide.

• Aromatic Hydroxylation: The benzamide ring is susceptible to hydroxylation at various positions (ortho-, meta-, and para-), a reaction also catalyzed by CYP enzymes.[5][6] The resulting phenolic metabolites can then be further conjugated.

• N-oxidation: The tertiary amine can be oxidized to form an N-oxide metabolite. This reaction can be mediated by both CYPs and Flavin-containing Monooxygenases (FMOs).[7]

• Hydrolysis: The amide bond could potentially be hydrolyzed, though this is generally a slower metabolic pathway for benzamides compared to oxidative metabolism.[8] This would yield benzoic acid and N,N-diethylethylenediamine.

The following diagram illustrates the predicted primary metabolic pathways:

Caption: Predicted Phase I and Phase II metabolic pathways for N-(2-(Diethylamino)ethyl)benzamide.

Involvement of Cytochrome P450 Isoforms:

Metabolic Reaction	Likely CYP Isoforms	Rationale/Evidence from Related Compounds
N-de-ethylation	CYP2A6, CYP2E1, CYP3A4, CYP2C9	Studies on N-nitrosodiethylamine (NDEA) show involvement of CYP2A6 and CYP2E1.[3] Other tertiary amines are metabolized by CYP3A4 and CYP2C9.[4]
Aromatic Hydroxylation	CYP1A2, CYP2D6, CYP3A4	These are common isoforms involved in the hydroxylation of aromatic rings in various xenobiotics.[5][6]

Excretion

The primary route of excretion for N-(2-(Diethylamino)ethyl)benzamide and its metabolites is expected to be renal. Procainamide is about 50% eliminated as unchanged drug by the kidneys.[1] A similar proportion of unchanged N-(2-(Diethylamino)ethyl)benzamide is likely to be excreted in the urine, with the remainder being its various metabolites. The rate of renal clearance will be influenced by glomerular filtration and potentially active tubular secretion, given the cationic nature of the protonated amine at physiological pH.

Analytical Methodologies

Accurate quantification of N-(2-(Diethylamino)ethyl)benzamide and its metabolites in biological matrices such as plasma and urine is crucial for pharmacokinetic studies. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for this type of analysis due to its high sensitivity and selectivity.[9] Gas Chromatography-Mass Spectrometry (GC-MS) can also be employed, particularly for the parent compound and less polar metabolites.

LC-MS/MS Method for Quantification in Human Plasma

This protocol is adapted from established methods for similar compounds.[10][11]

1. Sample Preparation (Protein Precipitation):

• To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of acetonitrile containing a suitable internal standard (e.g., a deuterated analog of the analyte).
• Vortex for 1 minute to precipitate proteins.
• Centrifuge at 14,000 rpm for 10 minutes.
• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.
• Reconstitute the residue in 100 µL of the initial mobile phase.

2. Chromatographic Conditions:

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.
• Flow Rate: 0.4 mL/min.
• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Detection Mode: Multiple Reaction Monitoring (MRM).
• MRM Transitions (Predicted):
• N-(2-(Diethylamino)ethyl)benzamide: Precursor ion [M+H]⁺ → Product ion
• N-(2-(Ethylamino)ethyl)benzamide: Precursor ion [M+H]⁺ → Product ion
• Internal Standard: Precursor ion [M+H]⁺ → Product ion

The following diagram outlines the general workflow for this analytical method:

Caption: A typical sample preparation and analysis workflow for the quantification of N-(2-(Diethylamino)ethyl)benzamide in plasma.

GC-MS Method for Quantification in Urine

This protocol is based on general principles for the analysis of amine-containing compounds.[6][12]

1. Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of urine, add a suitable internal standard.
• Adjust the pH to >10 with 1M NaOH to ensure the analyte is in its free base form.
• Add 5 mL of a suitable organic solvent (e.g., dichloromethane or ethyl acetate).
• Vortex for 5 minutes and then centrifuge to separate the layers.
• Transfer the organic layer to a clean tube and evaporate to a final volume of approximately 100 µL.

2. Chromatographic Conditions:

• Column: A nonpolar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).
• Carrier Gas: Helium at a constant flow of 1 mL/min.
• Injector Temperature: 250°C.
• Oven Program: Start at 100°C, hold for 1 minute, then ramp at 15°C/min to 280°C and hold for 5 minutes.

3. Mass Spectrometric Conditions:

• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) for quantitative analysis, and full scan for qualitative identification.

Conclusion

While direct experimental data on the pharmacokinetics and metabolism of N-(2-(Diethylamino)ethyl)benzamide is scarce, a robust and scientifically sound profile can be predicted based on its structural analogy to well-studied compounds like procainamide and other N,N-diethylalkylamines. It is anticipated to be a well-absorbed and distributed compound, primarily metabolized by hepatic CYP450 enzymes through N-de-ethylation and aromatic hydroxylation, and excreted renally. The provided analytical methodologies offer a solid starting point for the development of validated assays for its quantification in biological matrices. Further in vitro and in vivo studies are warranted to confirm these predictions and to fully elucidate the ADME properties of this compound.

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Navigating the Preclinical Safety Landscape of N-(2-(Diethylamino)ethyl)benzamide: A Technical Guide for Murine Models

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: Unveiling the Compound and the Imperative for Toxicological Scrutiny

N-(2-(Diethylamino)ethyl)benzamide belongs to a class of compounds with a benzamide core and a diethylaminoethyl side chain. This structural motif is present in various pharmacologically active agents, suggesting its potential for biological activity. As with any novel chemical entity destined for therapeutic consideration, a thorough and rigorous evaluation of its safety profile is a critical prerequisite for further development. Murine models, specifically mice and rats, represent the cornerstone of initial preclinical safety assessment due to their well-characterized biology, genetic homogeneity, and the availability of validated testing paradigms.

The toxicological evaluation of N-(2-(Diethylamino)ethyl)benzamide in these models aims to identify potential target organs of toxicity, establish dose-response relationships, and determine a safe starting dose for subsequent studies in higher species and, ultimately, in humans. This guide will navigate through the essential toxicological studies, from acute, single-dose assessments to long-term, repeated-dose investigations, as well as specialized evaluations of genotoxicity and reproductive toxicity.

Acute Oral Toxicity Assessment: Establishing the Initial Safety Boundaries

The primary objective of an acute toxicity study is to determine the median lethal dose (LD50), the dose at which 50% of the test animals are expected to die. This provides a preliminary indication of the substance's intrinsic toxicity and helps in dose range finding for subsequent studies.

Experimental Protocol: Acute Oral Toxicity (Up-and-Down Procedure)

This protocol is designed based on the OECD Test Guideline 425.

• Animal Model: Swiss albino mice (8-12 weeks old, both sexes).

• Acclimatization: Animals are acclimatized for at least 7 days prior to dosing.

• Housing: Housed in polycarbonate cages with free access to standard pellet diet and water.

• Dose Administration:

  • A starting dose is selected based on available information or default values.

  • The substance is administered orally via gavage to a single animal.

  • The animal is observed for signs of toxicity and mortality over a 48-hour period.

• Dose Adjustment:

  • If the animal survives, the next animal receives a higher dose (typically by a factor of 3.2).

  • If the animal dies, the next animal receives a lower dose.

• Endpoint: The study is concluded when one of the stopping criteria is met (e.g., three consecutive animals survive at the upper bound, or a number of reversals in outcome occur).

• Observation Period: All animals are observed for a total of 14 days for any signs of delayed toxicity.

• Necropsy: Gross necropsy is performed on all animals at the end of the study.

Anticipated Observations and Data Interpretation

Based on data from the structurally similar compound, procainamide, the oral LD50 in mice is reported to be 1110 mg/kg[1]. Therefore, for N-(2-(Diethylamino)ethyl)benzamide, a similar order of magnitude for the LD50 might be anticipated.

Table 1: Acute Toxicity Data for Procainamide Hydrochloride in Rodents [1]

Species	Route of Administration	LD50 (mg/kg)
Mouse	Oral	1110
Mouse	Intraperitoneal	40
Rat	Intravenous	150
Rat	Intravenous	95

Clinical signs of acute toxicity may include sedation, ataxia, tremors, and convulsions, as observed with other centrally active benzamide derivatives[2].

Caption: Experimental Workflow for a 90-Day Sub-chronic Toxicity Study.

Genotoxicity Assessment: Screening for Mutagenic and Clastogenic Potential

Genotoxicity assays are essential to assess the potential of a compound to cause DNA damage or mutations, which can be a precursor to carcinogenicity. A standard battery of in vitro and in vivo tests is typically required.

Standard Genotoxicity Test Battery

• Ames Test (Bacterial Reverse Mutation Assay): An in vitro test to detect point mutations.

• In Vitro Mammalian Cell Micronucleus Test: To assess for clastogenic (chromosome-breaking) and aneugenic (chromosome loss/gain) effects.

• In Vivo Micronucleus Test in Rodent Hematopoietic Cells: An in vivo assay to confirm genotoxic effects in a whole animal system.

Many nitrosamines, which can be structurally related to metabolites of diethylamine-containing compounds, are known to be mutagenic and carcinogenic in rodent models, often requiring metabolic activation.[3][4] Therefore, the inclusion of metabolic activation systems (e.g., S9 fraction) in in vitro assays is critical. In vivo genotoxicity assessment in rodents is a practical surrogate for carcinogenicity bioassays.[5]

Caption: Potential Pathway for Genotoxicity and Carcinogenicity.

Reproductive and Developmental Toxicity: Assessing Effects on Fertility and Offspring

Reproductive and developmental toxicity studies are designed to evaluate the potential adverse effects of a substance on the reproductive system of adult animals and the development of their offspring.

Fertility and Early Embryonic Development Study

This study (based on OECD Test Guideline 414) assesses effects on male and female reproductive performance.

• Animal Model: Sprague-Dawley rats.

• Treatment: Males are treated for a full spermatogenic cycle before mating, and females are treated for two estrous cycles before mating and through implantation.

• Endpoints: Mating performance, fertility indices, and early embryonic development are evaluated.

Embryo-Fetal Developmental Toxicity Study

This study assesses the potential of a substance to cause harm to the developing fetus.

• Animal Model: Pregnant rats or rabbits.

• Treatment: The substance is administered during the period of major organogenesis.

• Endpoints: Dams are euthanized prior to parturition, and the fetuses are examined for external, visceral, and skeletal abnormalities.

For procainamide, animal reproduction studies have not been conducted, and it is unknown if it can cause fetal harm.[6] Studies on DEET in rats showed no evidence of reproductive or developmental toxicity, although signs of neurotoxicity were observed in the treated adult animals.[7][8]

Conclusion: Synthesizing a Predictive Safety Profile

While a definitive toxicological profile for N-(2-(Diethylamino)ethyl)benzamide in murine models requires empirical investigation, this guide provides a scientifically grounded framework for its assessment. By leveraging data from the closely related compound procainamide and understanding the toxicological liabilities of the benzamide and diethylamine moieties, researchers can anticipate potential target organs and design robust, targeted safety evaluation programs. The key areas for careful scrutiny are likely to be the liver and kidneys in repeated-dose studies. A standard battery of genotoxicity tests is essential to rule out mutagenic potential. The provided experimental protocols and workflows offer a clear roadmap for generating the necessary preclinical safety data to support the further development of N-(2-(Diethylamino)ethyl)benzamide or related compounds.

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Identifying Metabolites of N-(2-(Diethylamino)ethyl)benzamide in Liver Microsomes: A Mechanistic and Methodological Approach

An In-Depth Technical Guide

For professionals in drug discovery and development, understanding a compound's metabolic fate is paramount. The biotransformation of a xenobiotic dictates its pharmacokinetic profile, efficacy, and potential for toxicity. This guide provides a comprehensive, technically-grounded framework for the identification of metabolites of N-(2-(Diethylamino)ethyl)benzamide using human liver microsomes (HLMs), a gold-standard in vitro system for evaluating Phase I metabolism.[1][2] As a Senior Application Scientist, this document moves beyond a simple protocol, elucidating the scientific rationale behind each step to ensure robust and interpretable results.

N-(2-(Diethylamino)ethyl)benzamide shares structural motifs with known drugs, such as the local anesthetic and antiarrhythmic agent procainamide, specifically the diethylaminoethyl side chain and an amide linkage to a benzene ring.[3][4] This structural similarity allows us to predict a series of likely metabolic pathways, primarily driven by the Cytochrome P450 (CYP) superfamily of enzymes, which are highly concentrated in liver microsomes.[1][5]

Predicted Metabolic Pathways: A Mechanistic Overview

The structure of N-(2-(Diethylamino)ethyl)benzamide presents several "soft spots" for enzymatic attack. The primary metabolic transformations are anticipated to be oxidative reactions catalyzed by CYP450 enzymes and potentially Flavin-containing Monooxygenases (FMOs).[5][6]

• N-Dealkylation: The tertiary amine of the diethylamino group is a prime target for oxidative N-dealkylation.[7][8] This CYP450-catalyzed reaction proceeds through hydroxylation of the α-carbon of one of the ethyl groups, forming an unstable carbinolamine intermediate.[9][10] This intermediate spontaneously collapses, cleaving the C-N bond to yield a secondary amine metabolite, N-(2-(Ethylamino)ethyl)benzamide, and acetaldehyde.[9] This process can occur sequentially, with a second de-ethylation event leading to the primary amine, N-(2-Aminoethyl)benzamide.

• Aromatic Hydroxylation: The benzamide ring is susceptible to electrophilic attack by the highly reactive iron-oxo species (Compound I) of the CYP450 catalytic cycle.[11][12] This results in the addition of a hydroxyl group to the aromatic ring, typically at the para-position due to steric and electronic factors, forming a phenolic metabolite.[13]

• N-Oxidation: The lone pair of electrons on the tertiary nitrogen atom can be directly oxidized to form an N-oxide. This reaction can be mediated by both CYPs and FMOs.[5] N-oxides are often highly polar metabolites that are readily excreted.

• Amide Hydrolysis: While generally slower and often mediated by other enzymes like esterases (which can be present in microsomal preparations), hydrolysis of the amide bond is a possible, though likely minor, metabolic route in this system.[14][15] This would yield benzoic acid and N,N-diethylethane-1,2-diamine.

The following diagram illustrates these potential primary metabolic routes.

Caption: Predicted Phase I metabolic pathways of N-(2-(Diethylamino)ethyl)benzamide.

Experimental Workflow: From Incubation to Identification

This section details a robust, self-validating protocol for identifying the metabolites generated from N-(2-(Diethylamino)ethyl)benzamide in a human liver microsomal assay.

Core Principle: A Self-Validating System

Trustworthiness in metabolic studies hinges on proper controls. The inclusion of negative controls is non-negotiable.

• Control 1 (No Cofactor): Incubate the substrate with microsomes but without the NADPH regenerating system. This control identifies any non-NADPH-dependent degradation.[1]

• Control 2 (No Microsomes): Incubate the substrate in the buffer with the NADPH system but without microsomes. This control accounts for any chemical instability of the parent compound under the assay conditions.

The appearance of new chemical entities exclusively in the complete incubation mixture provides strong evidence of NADPH-dependent enzymatic metabolism.

Experimental Protocol

A. In Vitro Microsomal Incubation

• Reagent Preparation:

  • Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).

  • Substrate Stock: Prepare a 10 mM stock solution of N-(2-(Diethylamino)ethyl)benzamide in DMSO.

  • HLM Suspension: Thaw pooled human liver microsomes on ice and dilute with cold phosphate buffer to a final concentration of 1 mg/mL.[16] Keep on ice.

  • NADPH Regenerating System (NRS) Solution: Prepare a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in phosphate buffer according to the manufacturer's instructions. This system ensures a sustained supply of NADPH, the essential cofactor for CYP450 activity.[17]

• Incubation Setup:

  • In microcentrifuge tubes, combine the components as detailed in the table below. Pre-incubate the mixture of buffer, HLM, and substrate at 37°C for 5 minutes to allow the substrate to partition into the microsomal membranes.[18]

Component	Test Incubation	Control 1 (No Cofactor)	Control 2 (No HLM)
Phosphate Buffer (100 mM, pH 7.4)	To 500 µL	To 500 µL	To 500 µL
HLM Suspension (1 mg/mL)	250 µL	250 µL	0 µL
Substrate Stock (10 mM)	2.5 µL	2.5 µL	2.5 µL
Pre-incubate at 37°C for 5 min
NRS Solution	25 µL	0 µL	25 µL
Final Volume	~500 µL	~500 µL	~500 µL
Final Concentrations	~0.5 mg/mL HLM, 50 µM Substrate	~0.5 mg/mL HLM, 50 µM Substrate	50 µM Substrate
Table 1: Incubation mixture setup for metabolite identification.

• Reaction Initiation and Termination:

  • Initiate the metabolic reaction by adding the NRS solution to the "Test" and "Control 2" tubes.[18]

  • Incubate all tubes in a shaking water bath at 37°C for 60 minutes.

  • Terminate the reaction by adding 1 mL of ice-cold acetonitrile. This step simultaneously stops enzymatic activity and precipitates the microsomal proteins.[18]

B. Sample Preparation for LC-MS Analysis

• Protein Removal: Vortex the terminated reaction mixtures vigorously for 30 seconds.

• Centrifugation: Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of labeled tubes.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of a mobile phase-compatible solvent (e.g., 50:50 methanol:water) for LC-MS/MS analysis.[19]

Workflow Visualization

Caption: Step-by-step workflow for microsomal metabolism and sample preparation.

Data Acquisition and Interpretation via LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive analytical tool for this application, offering the sensitivity and specificity required to detect and structurally elucidate low-abundance metabolites from a complex biological matrix.[20][21][22]

LC-MS/MS System Parameters

The following table provides a representative set of starting conditions for the analysis. These must be optimized for the specific instrumentation available.

Parameter	Condition	Rationale
Liquid Chromatography
Column	C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.8 µm)	Provides good retention and separation for the parent compound and its expected metabolites.[23]
Mobile Phase A	0.1% Formic Acid in Water	Acidifies the mobile phase to promote protonation for positive ion ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for eluting compounds from the C18 column.
Gradient	5% to 95% B over 10 minutes	A standard gradient to elute compounds across a range of polarities.
Flow Rate	0.4 mL/min	Typical for a 2.1 mm ID column.
Column Temperature	40°C	Improves peak shape and reproducibility.
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	The basic nitrogen atoms in the molecule are readily protonated.[24]
Acquisition Mode	Data-Dependent Acquisition (DDA)	An initial full MS scan detects all ions, and the most intense ions are automatically selected for MS/MS fragmentation, providing structural data.[24]
Full Scan Range	m/z 100-600	Covers the mass range of the parent compound and its expected metabolites.
Table 2: Representative LC-MS/MS parameters for metabolite analysis.

Data Analysis Strategy

• Metabolite Hunting: The primary step is to compare the total ion chromatograms (TICs) of the test incubation with the two control samples. Peaks that are present or significantly larger in the test sample are potential metabolites.

• Mass-Shift Analysis: The power of mass spectrometry lies in its ability to pinpoint mass changes corresponding to specific biochemical reactions. Create extracted ion chromatograms (EICs) for the theoretical m/z values of predicted metabolites.

Biotransformation	Mass Change (Da)	Expected Metabolite m/z [M+H]⁺
Parent Compound	+0	235.18
Phase I
Hydroxylation / N-Oxidation	+15.99	251.17
Mono-N-deethylation	-28.03	207.15
Di-N-deethylation	-56.06	179.12
Table 3: Expected mass shifts for major predicted metabolites of N-(2-(Diethylamino)ethyl)benzamide.

• Structural Elucidation with MS/MS: The fragmentation pattern (MS/MS spectrum) of a metabolite provides crucial information about the site of modification.

  • Reference Spectrum: First, acquire an MS/MS spectrum of the parent compound. Identify its major fragment ions. For N-(2-(Diethylamino)ethyl)benzamide, a key fragmentation would likely be the cleavage of the C-N bond, yielding a diethylaminoethyl fragment (m/z 100.13) and a benzoyl fragment.

  • Metabolite Spectrum Comparison: Compare the MS/MS spectrum of a potential metabolite to the parent.

    • If hydroxylation occurred on the aromatic ring , the benzoyl-related fragments will show a +16 Da mass shift, while the diethylaminoethyl fragment (m/z 100.13) will remain unchanged.

    • If N-deethylation occurred , the parent ion will be 28 Da lighter, and the diethylaminoethyl fragment will also be absent or shifted to a lower mass (e.g., m/z 72.10 for the ethylaminoethyl fragment).

By systematically applying this logic of chromatographic comparison, mass-shift analysis, and fragmentation pattern interpretation, researchers can confidently identify the primary metabolites of N-(2-(Diethylamino)ethyl)benzamide formed in liver microsomes. This foundational data is critical for guiding further drug development, enabling a deeper understanding of the compound's disposition and safety profile.

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An In-depth Technical Guide to N-(2-(Diethylamino)ethyl)benzamide: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of N-(2-(Diethylamino)ethyl)benzamide, a molecule of interest in medicinal chemistry. This document delves into its fundamental chemical properties, outlines a robust synthetic protocol, and explores its potential applications, particularly as a scaffold for developing targeted therapeutic and diagnostic agents.

Core Molecular Profile

N-(2-(Diethylamino)ethyl)benzamide is a tertiary amine and a benzamide derivative. Its structure comprises a central benzamide moiety linked to a diethylaminoethyl group via an amide bond. This combination of an aromatic ring, an amide linker, and a tertiary amine side-chain provides a versatile scaffold for chemical modification and interaction with biological systems.

Structural Formula and Molecular Weight

The structural formula of N-(2-(Diethylamino)ethyl)benzamide is presented below.

Caption: Structural formula of N-(2-(Diethylamino)ethyl)benzamide.

Table 1: Core Compound Information

Identifier	Value
IUPAC Name	N-(2-(Diethylamino)ethyl)benzamide
CAS Number	3690-53-7[1]
Molecular Formula	C₁₃H₂₀N₂O
Molecular Weight	220.31 g/mol
Canonical SMILES	CCN(CC)CCNC(=O)C1=CC=CC=C1
InChI Key	1S/C13H20N2O/c1-3-15(4-2)11-10-14-13(16)12-8-6-5-7-9-12/h5-9H,3-4,10-11H2,1-2H3,(H,14,16)

Synthesis and Purification

The synthesis of N-(2-(Diethylamino)ethyl)benzamide can be efficiently achieved through the acylation of N,N-diethylethylenediamine with benzoyl chloride. This reaction, a classic example of the Schotten-Baumann reaction, is a robust and high-yielding method for amide bond formation. The presence of a base is crucial to neutralize the hydrochloric acid byproduct, driving the reaction to completion.

Proposed Synthetic Protocol

This protocol details a laboratory-scale synthesis of N-(2-(Diethylamino)ethyl)benzamide.

Materials:

• N,N-diethylethylenediamine

• Benzoyl chloride

• Triethylamine (or another suitable base)

• Anhydrous dichloromethane (DCM) or a similar aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Standard laboratory glassware and magnetic stirrer

• Rotary evaporator

• Silica gel for column chromatography (if necessary)

Experimental Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve N,N-diethylethylenediamine (1.0 equivalent) and triethylamine (1.1 equivalents) in anhydrous dichloromethane. Cool the solution to 0 °C in an ice bath.

• Addition of Acylating Agent: Slowly add benzoyl chloride (1.05 equivalents) dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition to control the exothermic reaction.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding water. Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane) to yield the pure N-(2-(Diethylamino)ethyl)benzamide.

Caption: A generalized workflow for the synthesis of N-(2-(Diethylamino)ethyl)benzamide.

Physicochemical and Spectroscopic Properties

Table 2: Physicochemical Properties

Property	Value/Description
Physical State	Expected to be a liquid or a low-melting solid at room temperature.
Boiling Point	Not reported.
Melting Point	Not reported.
Solubility	Expected to be soluble in organic solvents like dichloromethane, chloroform, and methanol. The tertiary amine group suggests it will exhibit pH-dependent solubility in aqueous solutions, with increased solubility at acidic pH due to protonation.
pKa	The tertiary amine is expected to have a pKa in the range of 9-10.

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the structure and purity of the synthesized compound. The following are the expected spectral characteristics for N-(2-(Diethylamino)ethyl)benzamide.

¹H NMR Spectroscopy (Predicted):

• Aromatic Protons: Signals in the range of δ 7.2-7.8 ppm, corresponding to the protons on the benzene ring.

• Amide Proton (-NH-): A broad singlet typically observed between δ 6.5-8.5 ppm.

• Methylene Protons (-CH₂-N-CO-): A multiplet around δ 3.4-3.6 ppm.

• Methylene Protons (-CH₂-N(Et)₂): A multiplet around δ 2.6-2.8 ppm.

• Ethyl Protons (-N(CH₂CH₃)₂): A quartet around δ 2.5-2.7 ppm for the methylene groups and a triplet around δ 1.0-1.2 ppm for the methyl groups.

¹³C NMR Spectroscopy (Predicted):

• Carbonyl Carbon (-C=O): A signal in the range of δ 165-170 ppm.

• Aromatic Carbons: Signals between δ 125-135 ppm.

• Methylene Carbons (-CH₂-): Signals in the range of δ 35-55 ppm.

• Methyl Carbons (-CH₃): A signal around δ 10-15 ppm.

Infrared (IR) Spectroscopy (Predicted):

• N-H Stretch: A sharp to moderately broad absorption band around 3300 cm⁻¹.

• C-H Stretch (Aromatic): Absorption bands above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Absorption bands below 3000 cm⁻¹.

• C=O Stretch (Amide I): A strong absorption band around 1630-1660 cm⁻¹.

• N-H Bend (Amide II): An absorption band around 1510-1550 cm⁻¹.

• C-N Stretch: An absorption band in the region of 1200-1350 cm⁻¹.

Potential Applications and Research Directions

While N-(2-(Diethylamino)ethyl)benzamide itself is not a widely used therapeutic agent, its core structure is a key component in several pharmacologically active molecules. The most notable analogue is Procainamide (4-Amino-N-[2-(diethylamino)ethyl]benzamide), an antiarrhythmic drug.

The primary research interest in the N-(2-(Diethylamino)ethyl)benzamide scaffold lies in its utility for developing targeted agents, particularly in oncology.

Radiopharmaceuticals for Melanoma Imaging

Research has shown that radioiodinated derivatives of N-(2-(Diethylamino)ethyl)benzamide exhibit high uptake in melanoma cells.[2] This affinity is attributed to the interaction of the benzamide moiety with melanin. This makes the scaffold a promising platform for the development of radiopharmaceuticals for the diagnosis and potentially the targeted radiotherapy of melanoma.[2]

Drug Discovery Scaffold

The benzamide functional group is a common motif in a wide range of biologically active compounds. The N-(2-(Diethylamino)ethyl) side chain can improve pharmacokinetic properties such as solubility and cell permeability. Therefore, this molecule serves as a valuable building block for creating libraries of novel compounds for screening against various biological targets.

Safety and Handling

As a laboratory chemical, N-(2-(Diethylamino)ethyl)benzamide should be handled with appropriate safety precautions.

• General Handling: Use in a well-ventilated area or a fume hood. Avoid contact with skin, eyes, and clothing.

• Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Hazards: Based on data for similar compounds, it may cause eye irritation.

• Storage: Store in a tightly sealed container in a cool, dry place.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

N-(2-(Diethylamino)ethyl)benzamide is a versatile chemical entity with a straightforward synthesis. While not a therapeutic agent in its own right, its structural features make it a highly valuable scaffold in medicinal chemistry, particularly for the development of targeted diagnostic and therapeutic agents for melanoma. Further research into the pharmacological properties of its derivatives is warranted and holds promise for advancing targeted therapies.

References

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• Google Patents. EP2264027A1 - Process for the preparation of N-[2-(Diethylamino)ethyl]-5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene) methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide. Accessed March 17, 2026.
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Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis and Isolation Protocol for N-(2-(Diethylamino)ethyl)benzamide

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Standard Operating Procedure (SOP) & Technical Application Guide

Introduction & Mechanistic Insights

The N-(2-(diethylamino)ethyl) moiety is a privileged pharmacophore frequently utilized in medicinal chemistry, most notably in class Ia antiarrhythmic agents (e.g., procainamide, sematilide) and antiemetics (e.g., metoclopramide)[1]. The synthesis of N-(2-(diethylamino)ethyl)benzamide serves as a fundamental model for constructing these therapeutic scaffolds.

This protocol details a highly efficient, anhydrous amidation utilizing benzoyl chloride and N,N-diethylethylenediamine[2].

Causality in Experimental Design

As a self-validating system, this protocol is designed around the intrinsic physicochemical properties of the reagents:

• Regioselectivity: N,N-diethylethylenediamine possesses both a primary and a tertiary amine. The primary amine is sterically unhindered and highly nucleophilic, leading to exclusive amidation at this site.

• Acid Scavenging: The reaction generates equimolar amounts of hydrogen chloride (HCl). If left unneutralized, HCl will protonate the primary amine of the starting material, stalling the reaction at 50% conversion. Triethylamine (TEA) is employed as a sacrificial base to drive the reaction to completion[3].

• Self-Validating Isolation (Acid-Base Extraction): The product contains a basic tertiary amine ( pKa​≈10 ). By extracting the organic layer with dilute aqueous HCl, the target molecule is selectively partitioned into the aqueous phase as a water-soluble hydrochloride salt. Neutral or acidic impurities (e.g., unreacted benzoyl chloride that has hydrolyzed to benzoic acid) remain in the organic phase and are discarded. Subsequent basification of the aqueous layer regenerates the free base, ensuring high purity without the need for column chromatography.

Experimental Workflow

Fig 1: Liquid-liquid acid-base extraction workflow for tertiary amine isolation.

Materials and Reagent Stoichiometry

Table 1: Reagent Quantities for a 10 mmol Scale Synthesis

Reagent / Solvent	Role	MW ( g/mol )	Equivalents	Amount
Benzoyl Chloride	Electrophile	140.57	1.00	1.41 g (1.16 mL)
N,N-Diethylethylenediamine	Nucleophile	116.20	1.05	1.22 g (1.47 mL)
Triethylamine (TEA)	Acid Scavenger	101.19	1.50	1.52 g (2.09 mL)
Dichloromethane (DCM)	Reaction Solvent	84.93	N/A	30.0 mL
1M HCl (aq)	Extraction Acid	36.46	Excess	30.0 mL
2M NaOH (aq)	Basifying Agent	40.00	Excess	~20.0 mL

Step-by-Step Protocol

Part A: Reaction Execution

• Preparation: Oven-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush the flask with inert gas (Nitrogen or Argon).

• Reagent Loading: Add N,N-diethylethylenediamine (1.47 mL, 10.5 mmol) and Triethylamine (2.09 mL, 15.0 mmol) to the flask. Dissolve the mixture in 20 mL of anhydrous Dichloromethane (DCM).

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes. Rationale: Benzoyl chloride is highly reactive; the ice bath mitigates the exothermic nature of the amidation, preventing the formation of thermal degradation products.

• Electrophile Addition: In a separate vial, dilute Benzoyl chloride (1.16 mL, 10.0 mmol) in 10 mL of anhydrous DCM. Transfer this solution to an addition funnel or syringe.

• Dropwise Amidation: Add the benzoyl chloride solution dropwise to the stirring reaction mixture over a period of 15–20 minutes.

• Maturation: Once the addition is complete, remove the ice bath. Allow the reaction to warm to room temperature and stir for 2 hours. Monitor the reaction completion via Thin Layer Chromatography (TLC) (Eluent: 10% MeOH in DCM with 1% TEA).

Part B: Acid-Base Workup and Isolation

• Initial Quench: Quench the reaction by adding 15 mL of deionized water to dissolve the precipitated triethylamine hydrochloride salts. Transfer the biphasic mixture to a separatory funnel.

• Acid Extraction (Crucial Step): Add 30 mL of 1M aqueous HCl to the separatory funnel. Shake vigorously and vent. Allow the layers to separate.

  • Observation: The target product is now protonated and resides in the upper aqueous layer.

• Phase Separation: Drain and discard the lower organic (DCM) layer, which contains unreacted benzoyl chloride, benzoic acid, and neutral impurities. Wash the aqueous layer with an additional 15 mL of fresh DCM to ensure complete removal of organics, and discard the DCM wash.

• Basification: Transfer the aqueous layer to an Erlenmeyer flask and cool it in an ice bath. Slowly add 2M aqueous NaOH dropwise while stirring until the pH of the solution reaches >11 (verify with pH paper).

  • Observation: The solution will turn cloudy as the free base of N-(2-(diethylamino)ethyl)benzamide precipitates/oils out of the aqueous phase.

• Final Extraction: Transfer the basic aqueous mixture back to the separatory funnel. Extract with DCM (2 × 20 mL). The target product now partitions into the lower organic layer.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous Sodium Sulfate ( Na2​SO4​ ), and filter. Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the pure product.

Expected Results & Characterization

Table 2: Physicochemical Properties of the Target Compound

Property	Expected Value
Chemical Name	N-(2-(Diethylamino)ethyl)benzamide
Chemical Formula	C13​H20​N2​O
Molecular Weight	220.31 g/mol
Physical State	Pale yellow to colorless viscous oil / low-melting solid
Expected Yield	85 - 92% (1.87 g - 2.02 g)

Note: The product can be further converted to its hydrochloride salt by dissolving the free base in diethyl ether and bubbling anhydrous HCl gas, yielding a stable, water-soluble white crystalline powder.

References

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Application Note: HPLC-UV Method Development for N-(2-(Diethylamino)ethyl)benzamide

An in-depth application note and protocol for the High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) analysis of N-(2-(Diethylamino)ethyl)benzamide.

Introduction & Scientific Rationale

N-(2-(Diethylamino)ethyl)benzamide is a structural analog of pharmaceutical compounds like procainamide, characterized by a lipophilic benzamide core and a hydrophilic, basic tertiary amine tail. The quantitative analysis of basic amines via Reversed-Phase HPLC (RP-HPLC) presents distinct chromatographic challenges, most notably severe peak tailing, band broadening, and retention time instability[1].

The Causality of Peak Tailing (The "Silanol Effect")

To develop a robust method, one must understand the physical chemistry occurring inside the column. In standard silica-based C18 columns, unreacted residual silanol groups (-Si-OH) remain on the silica surface. At a mobile phase pH above 3.0, these silanols deprotonate to form anionic silanoxide ions (-Si-O⁻)[2].

Because N-(2-(Diethylamino)ethyl)benzamide possesses a basic tertiary amine (pKa ~9.0), it remains positively charged under standard acidic to neutral mobile phase conditions. Consequently, the analyte experiences a dual-retention mechanism :

• Hydrophobic Partitioning: The benzamide core interacts with the C18 alkyl chains (the desired primary interaction).

• Ion-Exchange: The protonated amine undergoes strong electrostatic attraction with the anionic silanols[3].

This secondary ion-exchange interaction causes molecules to desorb from the stationary phase at different rates, leading to asymmetric, tailing peaks[4].

Methodological Strategy

To establish a self-validating and reproducible system, this protocol employs two synergistic chemical strategies to suppress silanol activity:

• Aggressive pH Control: Operating at a low pH (2.5) ensures that residual silanols are fully protonated and neutral, effectively shutting down the ion-exchange pathway[5].

• Competitive Silanol Suppression: The addition of Triethylamine (TEA) acts as a sacrificial base. TEA molecules are small and highly basic; they penetrate the stationary phase and bind to any remaining active silanol sites, outcompeting the bulkier benzamide analyte[5].

Method Development Workflow

Figure 1: Systematic HPLC method development workflow for basic benzamides.

Experimental Protocol

Reagents and Materials

• Analyte: N-(2-(Diethylamino)ethyl)benzamide reference standard (Purity ≥ 99.0%).

• Solvents: HPLC-grade Acetonitrile (ACN) and Methanol (MeOH).

• Buffer Salts: Potassium dihydrogen phosphate (KH₂PO₄), HPLC grade.

• Modifiers: Triethylamine (TEA) and Orthophosphoric acid (H₃PO₄) for pH adjustment.

• Stationary Phase: Fully end-capped C18 column (e.g., 150 mm × 4.6 mm, 5 µm particle size) designed to tolerate low pH environments[1].

Mobile Phase Preparation (Self-Validating Step)

The mobile phase must be prepared with exact volumetric and pH precision to ensure run-to-run reproducibility.

• Buffer Formulation: Dissolve exactly 2.72 g of KH₂PO₄ in 1000 mL of Type 1 ultrapure water (18.2 MΩ·cm) to yield a 20 mM phosphate buffer.

• Silanol Suppressor Addition: Add 0.5 mL of TEA to the buffer solution (yielding an approx. 5 mM concentration)[5].

• pH Titration: Immerse a calibrated pH probe into the solution. Dropwise, add dilute H₃PO₄ (10% v/v) while stirring continuously until the pH stabilizes at exactly 2.50 ± 0.05 .

• Filtration & Degassing: Vacuum-filter the buffer through a 0.45 µm hydrophilic PTFE membrane to remove particulates. Degas the solution in an ultrasonic bath for 15 minutes to prevent outgassing in the HPLC pumps[6].

• Final Composition: Prepare an isocratic mixture of Buffer : Acetonitrile (75:25, v/v) .

Sample Preparation

• Stock Solution: Accurately weigh 10.0 mg of the N-(2-(Diethylamino)ethyl)benzamide standard. Transfer to a 10 mL volumetric flask and dissolve in Methanol to create a 1000 µg/mL primary stock[6].

• Working Standards: Dilute the stock solution using the prepared mobile phase to generate a calibration curve spanning 10, 25, 50, 75, and 100 µg/mL. Note: Diluting in the mobile phase prevents solvent-mismatch peak distortion at the solvent front.

• Filtration: Pass all final samples through a 0.22 µm syringe filter prior to loading into the autosampler vials.

Instrument Setup & Rationale

Program the HPLC system according to the parameters in Table 1. Detector Rationale: The benzamide chromophore exhibits strong π-π* transitions in the ultraviolet region. A wavelength of 225 nm provides an optimal balance, yielding high molar absorptivity for the analyte while remaining safely above the UV cutoff of Acetonitrile (190 nm) and the phosphate buffer, ensuring a flat, noise-free baseline.

Table 1: Optimized Chromatographic Conditions

Parameter	Specification	Mechanistic Purpose
Column	End-capped C18, 150 x 4.6 mm, 5 µm	Provides hydrophobic retention; end-capping shields silica.
Mobile Phase	20 mM KH₂PO₄ (pH 2.5) / ACN (75:25)	Low pH neutralizes silanols; ACN provides elution strength.
Flow Rate	1.0 mL/min	Balances optimal linear velocity with acceptable backpressure.
Injection Volume	10 µL	Prevents mass overload and band broadening.
Column Temp.	30°C	Lowers solvent viscosity and stabilizes retention times.
Detection	UV at 225 nm	Targets the benzamide chromophore absorption maximum.

System Suitability & Validation Criteria

Before proceeding with sample analysis, the method must validate itself through a System Suitability Test (SST). Inject the 50 µg/mL standard six times consecutively. The system is deemed suitable only if the chromatographic data meets the United States Pharmacopeia (USP) criteria outlined in Table 2.

Table 2: System Suitability Specifications

Metric	USP Acceptance Criteria	Indication of Failure
Retention Time %RSD	≤ 1.0%	Pump cavitation, leaks, or incomplete column equilibration.
Peak Area %RSD	≤ 2.0%	Autosampler malfunction or sample degradation.
Tailing Factor (As)	≤ 1.5	Active silanol interactions (pH too high) or column void[4].
Theoretical Plates (N)	≥ 2000	Column degradation, channeling, or extra-column dead volume.

Troubleshooting: Diagnosing Peak Tailing

If the tailing factor exceeds 1.5 during validation, apply the following diagnostic logic:

• Chemical vs. Physical Tailing: Inject a neutral reference standard (e.g., toluene). If the neutral compound is perfectly symmetrical but the benzamide tails, the issue is chemical (acid-base silanol interaction). If both peaks tail, the issue is physical (a void at the head of the column or excessive tubing dead volume)[4].

• Corrective Action for Chemical Tailing: Verify the mobile phase pH is strictly ≤ 3.0. If the pH is correct, the column's end-capping may have hydrolyzed. Replace the column with a fresh end-capped or polar-embedded phase[2].

References

• Element Lab Solutions. "Peak Tailing in HPLC." Element Lab Solutions Technical Guides. Available at: [Link]

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?" Chrom Tech Chromatography Consumables. Available at:[Link]

• Phenomenex. "How to Reduce Peak Tailing in HPLC?" Phenomenex Technical Articles. Available at:[Link]

• Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex Technical Tips. Available at: [Link]

• Axion Labs. "HPLC Peak Tailing." Axion Training Institute. Available at: [Link]

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 5. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Application Note: N-(2-(Diethylamino)ethyl)benzamide as a Versatile Precursor in the Synthesis of Benzamide Derivatives

Introduction & Rationale

The N-(2-(diethylamino)ethyl)benzamide (DEAB) scaffold is a highly privileged pharmacophore in medicinal chemistry and radiopharmacy. Characterized by a lipophilic aromatic ring linked via an amide bond to a flexible, basic diethylaminoethyl chain, this structural motif serves as the foundational precursor for a vast array of therapeutic and diagnostic agents.

The versatility of the DEAB precursor lies in its highly tunable aromatic system and its basic tertiary amine tail. At physiological pH (~7.4), the diethylamine group (pKa ~9.0) is protonated, enabling it to form critical salt bridges with aspartate or glutamate residues within target proteins[1]. This mechanism is responsible for the high-affinity target engagement seen in antiarrhythmics (e.g., Procainamide), antiemetics (e.g., Metoclopramide), and highly specific melanoma imaging radiotracers (e.g., 123 I-BZA)[2][3].

Mechanistic Causality & Target Engagement

When utilizing DEAB as a precursor, researchers must understand the structure-activity relationship (SAR) driven by its distinct domains:

• The Aromatic Ring (Site A): Acts as the primary site for functionalization. Substitutions here dictate target selectivity. For instance, a 4-amino group shifts affinity toward voltage-gated sodium channels, while a 4-iodo substitution dramatically increases affinity for melanin granules and the polyamine transporter[2][3].

• The Amide Linker: Provides hydrogen bond donor/acceptor capabilities, essential for orienting the molecule within binding pockets (e.g., the catalytic active site of Butyrylcholinesterase)[1].

• The Diethylaminoethyl Tail: The steric bulk of the ethyl groups prevents rapid enzymatic N-dealkylation compared to dimethyl analogs, enhancing metabolic stability[2].

Fig 1: Pharmacological Target Pathways of DEAB Derivatives.

Quantitative Data: Pharmacological Metrics of DEAB Derivatives

To guide precursor functionalization, the following table summarizes the quantitative pharmacological impact of specific aromatic substitutions on the DEAB backbone.

Derivative	Key Aromatic Substitution	Primary Target	Pharmacological Metric	Clinical / Research Application
Procainamide	4-Amino	Voltage-Gated Na + Channels	IC 50​ ~ 10-50 µM	Class 1a Antiarrhythmic
Metoclopramide	4-Amino, 5-Chloro, 2-Methoxy	Dopamine D 2​ Receptor	K i​ ~ 10-20 nM	Antiemetic / Gastroprokinetic
123 I-BZA	4-Iodo	Melanin / Polyamine Transporter	Uptake: >15 %ID/g at 6h	SPECT Imaging of Melanoma[3]
S11-1014	N-benzyl (Amide modification)	Butyrylcholinesterase (BChE)	IC 50​ : Sub-nanomolar	Alzheimer's Disease Research[1]

Synthetic Workflows & Methodologies

The synthesis of DEAB derivatives generally proceeds via the amidation of a substituted benzoic acid with N,N-diethylethylenediamine. Depending on the sensitivity of the aromatic substituents, activation of the carboxylic acid is achieved either through aggressive chlorination (e.g., SOCl 2​ ) or milder peptide-coupling reagents (e.g., EDCI/HOBt).

Fig 2: Standard Synthetic Workflow for Amino-Substituted DEAB Derivatives.

Experimental Protocols

Protocol A: General Synthesis of Substituted N-(2-(Diethylamino)ethyl)benzamides

This protocol utilizes EDCI/HOBt coupling to prevent the degradation of sensitive functional groups (e.g., methoxy ethers) that can occur when using harsh acyl chloride intermediates.

Reagents: Substituted benzoic acid (1.0 eq), N,N-diethylethylenediamine (1.2 eq), EDCI·HCl (1.5 eq), HOBt (1.5 eq), DIPEA (3.0 eq), Anhydrous Dichloromethane (DCM).

Step-by-Step Methodology:

• Activation: Dissolve the substituted benzoic acid in anhydrous DCM under an inert atmosphere (N 2​ or Ar). Add EDCI·HCl and HOBt. Stir at room temperature for 30 minutes.

  • Causality: HOBt reacts with the O-acylisourea intermediate formed by EDCI to create a highly reactive, yet stable, OBt-ester. This suppresses the formation of unreactive N-acylurea byproducts, ensuring high coupling efficiency.

• Amine Addition: Cool the reaction mixture to 0°C using an ice bath. Add DIPEA, followed by the dropwise addition of N,N-diethylethylenediamine.

  • Causality: Dropwise addition at 0°C controls the exothermic nucleophilic attack, preventing potential di-acylation or cleavage of the diamine.

• Propagation: Allow the reaction to warm to room temperature and stir for 12 hours. Monitor completion via TLC (Eluent: DCM/MeOH 9:1 with 1% NH 4​ OH).

• Self-Validating Workup: Transfer the mixture to a separatory funnel. Wash sequentially with saturated aqueous NaHCO 3​ (3x) and brine (1x).

  • Causality: The NaHCO 3​ wash is critical; it deprotonates and removes unreacted benzoic acid and water-soluble HOBt byproducts, leaving the highly lipophilic DEAB product in the organic layer.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure. The resulting crude can be purified via silica gel column chromatography or utilized directly to form an ion-associate complex (e.g., tetraphenylborate salt) to enhance stability[4].

Protocol B: Radioiodination via Electrophilic Destannylation for Melanoma Tracers

Benzamide derivatives are premier vectors for targeted radionuclide therapy and SPECT imaging of melanoma[3]. This protocol describes the synthesis of 123 I-BZA from a trialkylstannyl-DEAB precursor.

Reagents: N-(2-(diethylamino)ethyl)-4-(tributylstannyl)benzamide (Precursor), [ 123 I]NaI in 0.1 M NaOH, Chloramine-T (Oxidant), Sodium Metabisulfite (Quencher), 1 M HCl.

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 50 µg of the tributylstannyl precursor in 50 µL of ethanol in a sealed reaction vial.

• Acidification & Isotope Addition: Add 10 µL of 1 M HCl followed by the desired activity of [ 123 I]NaI (typically 100-500 MBq).

  • Causality: The reaction must be acidic to facilitate the generation of the active electrophilic iodine species ( I+ ).

• Oxidation/Destannylation: Add 10 µL of freshly prepared Chloramine-T solution (1 mg/mL in water). Vortex gently and incubate at room temperature for 5 minutes.

  • Causality: Chloramine-T oxidizes the radioiodide ( I− ) to the electrophile ( I+ ). The bulky, electron-donating tributylstannyl group acts as an excellent leaving group, directing the radioiodine exclusively to the para-position via electrophilic aromatic substitution[2].

• Reaction Quenching: Add 10 µL of Sodium Metabisulfite (2 mg/mL in water).

  • Causality: Metabisulfite instantly reduces any unreacted I+ back to I− , halting the reaction and preventing the oxidative degradation of the delicate diethylamino tail.

• Self-Validating Purification: Neutralize the mixture with 1 M NaOH and purify via Radio-HPLC (C18 column, Gradient Acetonitrile/Water with 0.1% TFA).

  • Causality: Collecting only the peak corresponding to the intact 123 I-BZA ensures a radiochemical purity of >95%, which is an absolute prerequisite before in vitro or in vivo evaluation to prevent off-target background noise.

References

• Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study Source: MDPI (Molecules) URL:[Link]

• Radioiodinated N-(2-diethylaminoethyl)benzamide derivatives with high melanoma uptake: structure-affinity relationships, metabolic fate, and intracellular localization Source: PubMed (Journal of Medicinal Chemistry) URL:[Link]

• Benzamides as melanotropic carriers for radioisotopes, metals, cytotoxic agents and as enzyme inhibitors Source: PubMed (Targeted Oncology) URL:[Link]

• N-Benzyl Benzamide Derivatives as Selective Sub-Nanomolar Butyrylcholinesterase Inhibitors for Possible Treatment in Advanced Alzheimer's Disease Source: ACS (Journal of Medicinal Chemistry) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Radioiodinated N-(2-diethylaminoethyl)benzamide derivatives with high melanoma uptake: structure-affinity relationships, metabolic fate, and intracellular localization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Benzamides as melanotropic carriers for radioisotopes, metals, cytotoxic agents and as enzyme inhibitors [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Application Note: High-Resolution Mass Spectrometry Fragmentation Pathways of N-(2-(Diethylamino)ethyl)benzamide

Executive Summary

N-(2-(Diethylamino)ethyl)benzamide is a fundamental pharmacophore embedded within numerous clinically significant therapeutics, including antiarrhythmics (e.g., procainamide), antiemetics (e.g., metoclopramide), and antipsychotics. Understanding its exact mass spectrometry (MS) fragmentation behavior is critical for metabolite identification, pharmacokinetic profiling, and forensic toxicology.

This application note provides a comprehensive, causality-driven guide to the electrospray ionization tandem mass spectrometry (ESI-MS/MS) fragmentation pathways of this molecule. By detailing the mechanistic origins of key product ions and providing a self-validating analytical protocol, this guide equips analytical scientists with the framework needed to confidently annotate structurally related novel compounds and metabolites.

Mechanistic Causality of Fragmentation

In positive electrospray ionization (ESI+), N-(2-(Diethylamino)ethyl)benzamide readily forms a protonated precursor ion at m/z 221.1654 ([M+H]⁺). The fragmentation of this precursor is dictated by the competition between charge localization on the highly basic tertiary amine and proton mobility toward the amide moiety during collisional activation.

Pathway A: Aliphatic Amine Cleavage (Charge-Directed)

The tertiary amine is the most basic site (pKa ~9.0), making it the primary site of protonation. Upon low-energy collision-induced dissociation (CID), the molecule undergoes charge-directed inductive cleavage. The protonated amine facilitates the neutral loss of diethylamine (73 Da), yielding a stable fragment at m/z 148.0762 [1].

Alternatively, neighboring group participation by the nitrogen lone pair can expel the neutral benzamide moiety, forming a highly stable three-membered diethylaziridinium cyclic intermediate at m/z 100.1126 . This specific cyclization is a hallmark signature of 2-dialkylaminoethyl functional groups, frequently observed in both pharmaceuticals and organophosphate nerve agents[2].

Pathway B: Amide Bond Cleavage (Charge Migration)

At higher collision energies, proton mobility allows the charge to migrate to the amide nitrogen or carbonyl oxygen. The subsequent cleavage of the C–N amide bond is driven by the formation of the resonance-stabilized benzoyl cation at m/z 105.0340 . The robust nature of the aromatic ring requires higher activation energy, making this transition dominant only at elevated collision energies[3].

Mass spectrometry fragmentation pathways of N-(2-(Diethylamino)ethyl)benzamide.

Quantitative Data & Transition Signatures

To ensure high-confidence annotations, high-resolution mass spectrometry (HRMS) must be utilized. Table 1 summarizes the exact masses and optimal collision energies (CE) required to generate the diagnostic product ions.

Table 1: Diagnostic HRMS/MS Product Ions and Optimal Collision Energies

Fragment Ion	Exact Mass (m/z)	Elemental Formula	Mass Error (ppm)	Optimal CE (eV)	Mechanistic Origin
Precursor	221.1654	C₁₃H₂₁N₂O⁺	< 2.0	N/A	Protonation of tertiary amine
Product 1	148.0762	C₉H₁₀NO⁺	< 2.0	15 - 20	Neutral loss of diethylamine
Product 2	105.0340	C₇H₅O⁺	< 2.0	35 - 45	Amide bond cleavage
Product 3	100.1126	C₆H₁₄N⁺	< 2.0	20 - 25	Diethylaziridinium formation
Product 4	86.0970	C₅H₁₂N⁺	< 2.0	25 - 30	Alpha-cleavage at aliphatic chain

Note: The mass error threshold is set to < 2.0 ppm, assuming calibration on a modern Q-TOF or Orbitrap instrument.

Self-Validating LC-MS/MS Protocol

A robust analytical method must be self-validating. The following protocol incorporates a System Suitability Testing (SST) step using Procainamide (a commercially available structural analog) to verify that the instrument's collision energy calibration and desolvation efficiency are optimal before analyzing unknown samples.

Reagent & Sample Preparation

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water. (Causality: Formic acid lowers the pH to ~2.7, ensuring 100% protonation of the tertiary amine prior to droplet evaporation, maximizing [M+H]⁺ yield).

• Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• System Suitability Standard (SST): Prepare a 10 ng/mL solution of Procainamide in 95:5 Water:Acetonitrile.

• Sample Dilution: Dilute biological or synthetic samples to an expected concentration of 10-50 ng/mL to prevent detector saturation and space-charge effects in the collision cell.

UHPLC Separation Parameters

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Gradient Program:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 4.0 min: Linear ramp to 60% B

  • 4.0 - 5.0 min: Linear ramp to 95% B (Wash)

  • 5.0 - 6.5 min: 5% B (Re-equilibration)

Q-TOF MS/MS Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Capillary Voltage: 3.5 kV.

• Desolvation Temperature: 350 °C.

• Acquisition Mode: Data-Independent Acquisition (DIA) or Targeted MS/MS.

• Collision Energy (CE) Ramping: Apply a CE ramp of 15 to 45 eV . (Causality: Ramping is strictly required because the aliphatic loss of diethylamine occurs at low energy (~15 eV), while the resonance-stabilized benzoyl cation requires high energy (~40 eV) to form. A single static CE will fail to capture the complete structural signature).

Orthogonal Validation (The Self-Validating Step)

Before injecting the target analyte, inject the Procainamide SST.

• Acceptance Criteria: The MS/MS spectrum of Procainamide ([M+H]⁺ 236.17) MUST show the 4-aminobenzoyl cation at m/z 120.04 and the diethylamine loss at m/z 163.12 . If the ratio of m/z 120 to m/z 163 is below 1.0 at 35 eV, the collision cell gas pressure or voltage calibration is failing, and the instrument must be tuned before proceeding.

Step-by-step LC-ESI-MS/MS analytical workflow for structural elucidation.

Sources

• 1. Metabolomics reveals the metabolic map of procainamide in humans and mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. scispace.com [scispace.com]

Application Note: High-Resolution ¹H and ¹³C NMR Spectroscopy for the Definitive Characterization of N-(2-(Diethylamino)ethyl)benzamide

Abstract

N-(2-(Diethylamino)ethyl)benzamide is a tertiary amine and benzamide derivative with significant interest in pharmaceutical and medicinal chemistry research.[1] Its structural integrity and purity are paramount for its application in drug development and biological studies. This application note provides a comprehensive guide to the characterization of N-(2-(Diethylamino)ethyl)benzamide using high-resolution ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. We present detailed, field-proven protocols for sample preparation and data acquisition. Furthermore, a complete analysis of the predicted ¹H and ¹³C NMR spectra is provided, offering a benchmark for the identification and purity assessment of this compound. This guide is intended for researchers, scientists, and drug development professionals who require a robust and reliable method for the structural elucidation of this and similar small molecules.

Introduction: The Imperative of Structural Verification in Drug Discovery

In the landscape of modern drug discovery and development, the unambiguous structural confirmation of synthesized compounds is a cornerstone of scientific rigor. Benzamides, in particular, represent a critical class of compounds, forming the structural basis of numerous pharmaceutical agents.[2] N-(2-(Diethylamino)ethyl)benzamide, a molecule incorporating both a flexible diethylaminoethyl side chain and a rigid benzoyl group, presents a unique set of characterization challenges, including the potential for hindered rotation around the amide bond.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the preeminent analytical technique for the structural elucidation of organic molecules in solution.[2] Its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule is unparalleled. This application note will detail the specific application of ¹H and ¹³C NMR for the definitive characterization of N-(2-(Diethylamino)ethyl)benzamide, providing a foundational methodology for its analysis in a research and development setting.

Experimental Protocols

Sample Preparation: The Foundation of High-Quality Spectra

The quality of NMR data is intrinsically linked to the meticulous preparation of the sample. The following protocol is designed to ensure a homogeneous sample, free from particulate matter and paramagnetic impurities, which can degrade spectral resolution.

Materials:

• N-(2-(Diethylamino)ethyl)benzamide (5-10 mg for ¹H NMR; 20-50 mg for ¹³C NMR)

• Deuterated chloroform (CDCl₃) with 0.03% v/v tetramethylsilane (TMS)

• High-quality 5 mm NMR tubes

• Glass vials

• Pasteur pipettes and cotton wool

Protocol:

• Sample Weighing: Accurately weigh the required amount of N-(2-(Diethylamino)ethyl)benzamide into a clean, dry glass vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of CDCl₃ with TMS to the vial. Chloroform-d is a common choice for its excellent solubilizing properties for a wide range of organic compounds.[3]

• Dissolution: Gently swirl or vortex the vial to ensure the complete dissolution of the sample.

• Filtration and Transfer: Place a small plug of cotton wool into a Pasteur pipette. Transfer the solution from the vial through the filtered pipette into a clean, dry 5 mm NMR tube. This step is crucial to remove any microparticulates that could interfere with the magnetic field homogeneity.

• Capping and Labeling: Securely cap the NMR tube and label it clearly.

NMR Data Acquisition: Optimizing Parameters for Structural Detail

The following parameters are recommended for acquiring high-quality ¹H and ¹³C NMR spectra on a standard 400 MHz spectrometer.

¹H NMR Acquisition Parameters:

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30')

• Spectrometer Frequency: 400 MHz

• Spectral Width (SW): ~16 ppm

• Acquisition Time (AQ): ~3-4 seconds

• Relaxation Delay (D1): 2 seconds

• Number of Scans (NS): 16-32 (adjust based on sample concentration)

• Temperature: 298 K

¹³C{¹H} NMR Acquisition Parameters (Proton Decoupled):

• Pulse Program: Standard proton-decoupled experiment with a 30° pulse angle (e.g., 'zgpg30')

• Spectrometer Frequency: 100 MHz

• Spectral Width (SW): ~220 ppm

• Acquisition Time (AQ): ~1-2 seconds

• Relaxation Delay (D1): 2 seconds

• Number of Scans (NS): 1024 or more (to achieve adequate signal-to-noise)

• Temperature: 298 K

Predicted NMR Spectral Data and Structural Assignment

The following ¹H and ¹³C NMR data have been predicted using advanced computational algorithms and are presented as a reference for the characterization of N-(2-(Diethylamino)ethyl)benzamide. The assignments are based on established principles of NMR spectroscopy and analysis of structurally related compounds.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the atoms of N-(2-(Diethylamino)ethyl)benzamide are numbered as shown in the diagram below.

Caption: Molecular structure of N-(2-(Diethylamino)ethyl)benzamide with atom numbering for NMR assignment.

Predicted ¹H NMR Spectrum

Table 1: Predicted ¹H NMR Data for N-(2-(Diethylamino)ethyl)benzamide (400 MHz, CDCl₃)

Atom Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz
C14-H₃, C16-H₃	~1.05	t	6H	~7.2
C13-H₂, C15-H₂	~2.60	q	4H	~7.2
C11-H₂	~2.70	t	2H	~6.0
C10-H₂	~3.55	q	2H	~6.0
C3-H, C5-H	~7.42	t	2H	~7.6
C4-H	~7.48	t	1H	~7.4
C2-H, C6-H	~7.78	d	2H	~7.4
N9-H	~7.90	br s	1H	-

Interpretation of the ¹H NMR Spectrum:

• Aliphatic Region (1.0 - 4.0 ppm): The two ethyl groups on the tertiary amine (N12) are expected to be equivalent, giving rise to a triplet at approximately 1.05 ppm (C14-H₃, C16-H₃) and a quartet at around 2.60 ppm (C13-H₂, C15-H₂). The methylene protons of the ethylenediamine linker appear as two distinct signals. The C11 protons, adjacent to the tertiary amine, are predicted around 2.70 ppm as a triplet. The C10 protons, adjacent to the amide nitrogen, are shifted further downfield to approximately 3.55 ppm and appear as a quartet due to coupling with both the amide proton and the C11 protons.

• Aromatic Region (7.0 - 8.0 ppm): The protons on the benzoyl ring exhibit a characteristic pattern for a monosubstituted benzene ring. The ortho protons (C2-H, C6-H) are the most deshielded due to the anisotropic effect of the carbonyl group and appear as a doublet around 7.78 ppm. The meta (C3-H, C5-H) and para (C4-H) protons resonate as overlapping triplets at approximately 7.42 ppm and 7.48 ppm, respectively.

• Amide Proton: The amide proton (N9-H) is expected to be a broad singlet around 7.90 ppm. Its chemical shift can be highly dependent on solvent, concentration, and temperature due to its involvement in hydrogen bonding.[4]

Predicted ¹³C NMR Spectrum

Table 2: Predicted ¹³C NMR Data for N-(2-(Diethylamino)ethyl)benzamide (100 MHz, CDCl₃)

Atom Assignment	Chemical Shift (δ) ppm
C14, C16	~11.8
C10	~38.0
C13, C15	~47.5
C11	~52.0
C2, C6	~126.9
C3, C5	~128.5
C4	~131.4
C1	~134.5
C7 (C=O)	~167.8

Interpretation of the ¹³C NMR Spectrum:

• Aliphatic Carbons: The methyl carbons (C14, C16) of the diethylamino group are predicted to appear at the most upfield position, around 11.8 ppm. The methylene carbons of the ethyl groups (C13, C15) are expected at approximately 47.5 ppm. The two methylene carbons of the linker (C10 and C11) are distinct, with C11 (adjacent to the tertiary amine) at around 52.0 ppm and C10 (adjacent to the amide nitrogen) at approximately 38.0 ppm.

• Aromatic Carbons: The aromatic region shows four signals for the six carbons due to symmetry. The carbons ortho (C2, C6) and meta (C3, C5) to the amide substituent appear at approximately 126.9 ppm and 128.5 ppm, respectively. The para carbon (C4) is found around 131.4 ppm, and the ipso-carbon (C1), to which the amide group is attached, is the most downfield of the ring carbons at about 134.5 ppm.

• Carbonyl Carbon: The carbonyl carbon (C7) of the amide group is characteristically found at the most downfield region of the spectrum, predicted at approximately 167.8 ppm.[2]

Workflow and Data Analysis

The logical progression from sample preparation to final structural confirmation is depicted in the following workflow diagram.

Caption: A comprehensive workflow from sample preparation to structural confirmation using NMR spectroscopy.

Conclusion

¹H and ¹³C NMR spectroscopy are indispensable tools for the structural characterization of N-(2-(Diethylamino)ethyl)benzamide. By following the detailed protocols for sample preparation and data acquisition outlined in this application note, researchers can obtain high-quality, reproducible NMR spectra. The provided analysis of the predicted ¹H and ¹³C NMR data serves as a reliable reference for spectral interpretation, enabling confident structural confirmation and purity assessment. This comprehensive guide empowers researchers, scientists, and drug development professionals to effectively utilize NMR spectroscopy in their work with this important class of molecules.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• BenchChem. (2025). Application Note: 1H and 13C NMR Characterization of Benzamides for Pharmaceutical Research and Development. BenchChem Scientific Resources.

• National Center for Biotechnology Information. "Metabolites of N-ethylbenzamide, N,N-diethylbenzamide and related compounds detected in rat urine by NMR spectroscopy." PubChem. [Link]

• Harris, R. K., Becker, E. D., De Menezes, S. M. C., Granger, P., Hoffman, R. E., & Zilm, K. W. (2008). NMR nomenclature. Nuclear spin properties and conventions for chemical shifts (IUPAC Recommendations 2001). Pure and Applied Chemistry, 73(11), 1795-1818.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Fulmer, G. R., Miller, A. J., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., ... & Goldberg, K. I. (2010). NMR chemical shifts of trace impurities: common laboratory solvents, organics, and gases in deuterated solvents relevant to the organometallic chemist. Organometallics, 29(9), 2176-2179. [Link]

• Neudert, R., & Clark, T. (2005). Prediction of 1H and 13C NMR spectra of organic compounds using the SpecInfo database.

• Rathi, E., Singh, D. B., & Kumar, V. (2012). Synthesis and characterization of a (68)Ga-labeled N-(2-diethylaminoethyl)benzamide derivative as potential PET probe for malignant melanoma. Bioorganic & Medicinal Chemistry, 20(16), 4915-4920. [Link]

• Abraham, R. J., & Mobli, M. (2007). H-1 NMR chemical shifts in DMSO. The effect of the amide group. Magnetic Resonance in Chemistry, 45(10), 865-871.

• SciFinder-n. Chemical Abstracts Service. [Link]

• ChemDraw. PerkinElmer Informatics. [Link]

• MestReNova. Mestrelab Research S.L. [Link]

• Bain, A. D. (2003). Chemical exchange in NMR. Progress in Nuclear Magnetic Resonance Spectroscopy, 43(3-4), 63-103.
• Jackowski, K., Wilczek, M., Pecul, M., & Sadlej, J. (2000). Solvent effects on the NMR shielding and indirect spin–spin coupling constants in N-methylformamide. Journal of Physical Chemistry A, 104(25), 5955-5964.
• Bagno, A., Saielli, G., & Scorrano, G. (1998). A theoretical study of solvent effects on the 1H and 13C NMR chemical shifts of N,N-dimethylformamide. Journal of Physical Chemistry A, 102(20), 3607-3612.
• Stewart, J. J. (1985). Amide-I and-II infrared bands of peptides. Journal of the American Chemical Society, 107(14), 4341-4348.

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• 1. File:4-amino-N-(2-(diethylamino)ethyl)benzamide 200.svg - Wikimedia Commons [commons.wikimedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis Yield of N-(2-(Diethylamino)ethyl)benzamide

Welcome to the Application Scientist Support Portal. The synthesis of N-(2-(Diethylamino)ethyl)benzamide—a core structural motif found in pharmaceuticals like procainamide and metoclopramide—relies on the amidation of a benzoyl donor with N,N-diethylethylenediamine. While the chemistry is fundamental, researchers frequently encounter severely depressed yields due to competing hydrolysis and improper phase-extraction logic.

This guide provides mechanistic troubleshooting, self-validating protocols, and verified extraction strategies to maximize your synthetic yield.

🔬 Troubleshooting Guide & FAQs

Q: My TLC shows complete consumption of benzoyl chloride, but my isolated yield of N-(2-(Diethylamino)ethyl)benzamide is consistently below 30%. Where is my product? A: The most common point of failure in this synthesis is the aqueous workup, not the reaction itself. Your target molecule contains a highly basic tertiary amine (the diethylamino group). The reported pKa values for the precursor diamine are pK1​=7.70 and pK2​=10.46 [1]. During the amidation reaction, HCl is generated as a stoichiometric byproduct, which quantitatively protonates the tertiary amine of your product, forming a highly water-soluble hydrochloride salt. Causality & Fix: If you perform a standard aqueous wash without adjusting the pH, your product remains trapped in the aqueous layer. You must basify the aqueous phase to pH > 10.5 using a strong base (e.g., 13 M NaOH) before extracting with an organic solvent like ethyl acetate or dichloromethane (DCM)[2].

Q: I am experiencing significant hydrolysis of benzoyl chloride before it can react with the diamine. How can I suppress this? A: Benzoyl chloride is highly electrophilic and will rapidly react with trace moisture. In a biphasic Schotten-Baumann approach, water outcompetes the amine if the temperature is too high or stirring is inadequate. Causality & Fix: The activation energy for amidation is lower than that of hydrolysis, but water is often present in vast molar excess. Ensure the reaction is cooled to 0 °C during the dropwise addition of the acid chloride. Alternatively, switch to strictly anhydrous conditions using dry DCM and an organic non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) to scavenge the HCl.

Q: Are there alternative synthesis routes that avoid moisture-sensitive acid chlorides entirely? A: Yes. Recent advancements have demonstrated high-yielding alternative pathways that bypass acid chlorides:

• Mechanochemical Synthesis: Milling benzoyl chloride derivatives with N,N-diethylethylenediamine using K2​CO3​ and silica as a milling auxiliary can yield up to 88% of the desired amide without bulk solvents[3].

• Oxidative Amidation: You can start directly from benzaldehydes. A one-pot oxidative amidation using Oxone, KBr, and K2​CO3​ generates an acyl diazene intermediate in situ, which reacts with the diamine to form the benzamide with yields ranging from 47% to 77%[2].

📊 Quantitative Data: Synthesis Method Comparison

Synthesis Route	Reagents	Catalyst / Base	Temp	Typical Yield	Atom Economy
Anhydrous Amidation	Benzoyl chloride, N,N-diethylethylenediamine	Et3​N or DIPEA	0 °C to RT	85 - 95%	High
Mechanochemical [3]	Benzoyl chloride, N,N-diethylethylenediamine	K2​CO3​ , Silica milling	RT	~88%	High (Solvent-free)
Oxidative Amidation [2]	Benzaldehyde, N,N-diethylethylenediamine	Oxone, KBr, K2​CO3​	0 °C to 50 °C	47 - 77%	Moderate

⚙️ Visualizing the Workflows

Workflow of N-(2-(Diethylamino)ethyl)benzamide synthesis highlighting standard and green routes.

Critical pH-controlled extraction workflow to recover the basic tertiary amine product.

🧪 Self-Validating Experimental Protocol

Optimized Anhydrous Acyl Substitution & pH-Controlled Extraction

Step 1: Reaction Setup

• Flame-dry a 100 mL round-bottom flask under inert gas (Nitrogen or Argon).

• Dissolve N,N-diethylethylenediamine (1.1 equiv) and Triethylamine (1.5 equiv) in 20 mL of anhydrous DCM.

• Cool the mixture to 0 °C using an ice bath. Mechanism: Cooling suppresses the exothermic side reactions and minimizes potential hydrolysis.

Step 2: Reagent Addition & Validation

• Dissolve Benzoyl chloride (1.0 equiv) in 10 mL of anhydrous DCM. Add this solution dropwise to the stirring diamine mixture over 15 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature for 2 hours.

• Self-Validation Check: Quench a 10 µL aliquot in methanol and run a TLC (Eluent: 10% MeOH in DCM with 1% NH4​OH ). Ensure the benzoyl chloride spot ( Rf​≈0.9 ) is completely consumed.

Step 3: The Critical pH-Adjusted Workup [2]

• Dilute the reaction mixture with 30 mL of 2 M aqueous HCl and transfer to a separatory funnel. Extract and discard the organic layer. Logic: Your product is currently a water-soluble HCl salt; this step removes unreacted organic impurities.

• Transfer the aqueous layer to an Erlenmeyer flask. Slowly add 13 M aqueous NaOH dropwise while stirring.

• Self-Validation Check: Use pH indicator strips to confirm the aqueous solution has reached a pH > 10.5. The solution will likely turn cloudy as the freebase product precipitates/oils out.

• Extract the basified aqueous phase with Ethyl Acetate (3 × 30 mL).

Step 4: Isolation & Purification [4]

• Combine the organic extracts, dry over anhydrous MgSO4​ , and filter.

• Concentrate in vacuo to yield the crude solid.

• Recrystallize the crude product from a mixture of methylene chloride and n-pentane to yield the pure N-(2-(Diethylamino)ethyl)benzamide as a white solid[4].

📚 References

• One-Pot Oxidative Amidation of Aldehydes via the Generation of Nitrile Imine Intermediates Source: ACS Organic Letters / PubMed Central URL:[Link]

• Mechanochemical C–N Bond-Forming Reactions and Their Application in Pharmaceutical Synthesis Source: TalTech Digital Collection (Digikogu) URL:[Link]

• Synthesis of 4-Amino-2-(3-aminopropoxy)-5-chloro-N-[2-(diethylamino)ethyl]benzamide Source: PrepChem URL:[Link]

• CAS 100-36-7, N,N-Diethylethylenediamine Properties Source: LookChem URL:[Link]

Sources

• 1. Cas 100-36-7,N,N-Diethylethylenediamine | lookchem [lookchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. digikogu.taltech.ee [digikogu.taltech.ee]
• 4. prepchem.com [prepchem.com]

Technical Support Center: Troubleshooting Poor Aqueous Solubility of N-(2-(Diethylamino)ethyl)benzamide

Welcome to the technical support center for N-(2-(Diethylamino)ethyl)benzamide. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the aqueous solubility of this compound during their experiments. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to help you diagnose and resolve these issues effectively.

Understanding the Molecule: The Root of the Solubility Challenge

N-(2-(Diethylamino)ethyl)benzamide is a weakly basic compound. Its structure, featuring a tertiary amine group (the diethylamino moiety), is the primary determinant of its pH-dependent aqueous solubility. The benzamide portion of the molecule contributes to its hydrophobic character. The key to improving its solubility lies in protonating the tertiary amine, which introduces a positive charge and enhances its interaction with polar water molecules.

The solubility of a weak base like N-(2-(Diethylamino)ethyl)benzamide is significantly influenced by the pH of the aqueous medium. At a pH below its pKa, the amine group will be predominantly protonated (ionized), leading to higher solubility. Conversely, at a pH above its pKa, the compound will exist primarily in its neutral, less soluble form. Many simple alkyl amines have pKa's in the range of 9.5 to 11.0.[1]

Frequently Asked Questions (FAQs) - Quick Solutions

Here are some quick answers to common issues encountered with the solubility of N-(2-(Diethylamino)ethyl)benzamide.

Q1: My N-(2-(Diethylamino)ethyl)benzamide is not dissolving in water. What is the first thing I should try?

A1: The most immediate and effective step is to lower the pH of your aqueous solution. Add a small amount of a dilute acid (e.g., 0.1 M HCl) dropwise while stirring. The compound's solubility should dramatically increase as the pH drops below its pKa, leading to the formation of the more soluble protonated species.

Q2: At what pH should I expect N-(2-(Diethylamino)ethyl)benzamide to be most soluble?

A2: For a weakly basic compound, solubility increases as the pH decreases.[2][3] A good starting point is to adjust the pH to be at least 2 units below the pKa of the diethylamino group. While the exact pKa for this specific molecule may not be readily available, a target pH of 4-5 is a reasonable starting point for achieving significant solubility.

Q3: I need to work at a neutral pH. What are my options?

A3: If you are constrained to a neutral pH, you will need to employ more advanced formulation strategies. These include the use of co-solvents, cyclodextrins, or preparing a stable, solid salt form of the compound.

Q4: Can I use organic solvents to dissolve N-(2-(Diethylamino)ethyl)benzamide?

A4: Yes, the compound is generally soluble in organic solvents like ethanol, methanol, and DMSO.[4] However, if your experiment requires an aqueous environment, using a high percentage of organic solvent may not be suitable. In such cases, these solvents can be used as co-solvents in smaller proportions with water.

In-Depth Troubleshooting Guides

This section provides a more detailed, step-by-step approach to overcoming solubility challenges with N-(2-(Diethylamino)ethyl)benzamide.

Guide 1: The Power of pH Adjustment

The ionization state of the tertiary amine in N-(2-(Diethylamino)ethyl)benzamide is the most critical factor governing its aqueous solubility. By controlling the pH, you can directly manipulate this ionization and, consequently, its solubility.

The Underlying Principle: Ionization

Weakly basic drugs, like the one , exhibit pH-dependent solubility.[3] In an acidic environment, the tertiary amine group accepts a proton (H+), becoming a positively charged cation. This ionized form is more polar and readily interacts with water molecules, leading to increased solubility.

Experimental Protocol: pH-Solubility Profile

This experiment will help you determine the optimal pH for dissolving your compound.

Materials:

• N-(2-(Diethylamino)ethyl)benzamide

• Deionized water

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• pH meter

• Stir plate and stir bars

• Microcentrifuge

• HPLC or UV-Vis spectrophotometer for concentration analysis

Procedure:

• Prepare a series of buffers at different pH values (e.g., pH 2, 4, 6, 7, 8, 10).

• Add an excess amount of N-(2-(Diethylamino)ethyl)benzamide to a known volume of each buffer.

• Stir the suspensions at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached. This is a standard practice for determining thermodynamic solubility.[5]

• After equilibration, centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.22 µm filter to remove any remaining solid particles.

• Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method (HPLC or UV-Vis).

• Plot the measured solubility against the pH to generate a pH-solubility profile.

Expected Outcome:

You should observe a significant increase in solubility at lower pH values, with a plateau at the lowest pHs, and a sharp decrease in solubility as the pH approaches and surpasses the pKa of the compound.

Visualization: Impact of pH on Solubility

Caption: pH-dependent ionization and its effect on solubility.

Guide 2: Salt Formation for Enhanced Stability and Solubility

For applications where you need a solid form of the compound that readily dissolves in water, preparing a salt is an excellent strategy. The hydrochloride salt of the structurally similar compound procainamide is very soluble in water.[4]

The Underlying Principle: Creating a More Soluble Solid Form

By reacting the basic N-(2-(Diethylamino)ethyl)benzamide with an acid, you can form a stable salt. This salt will have a higher lattice energy and will be more readily solvated by water molecules upon dissolution, leading to a significant increase in apparent solubility. Salt formation is a common and effective method for increasing the solubility and dissolution rates of acidic and basic drugs.[6]

Experimental Protocol: Small-Scale Salt Formation (Hydrochloride)

Materials:

• N-(2-(Diethylamino)ethyl)benzamide

• Anhydrous diethyl ether or another suitable non-polar solvent

• 2 M HCl in diethyl ether (or a suitable alternative)

• Stir plate and stir bar

• Filtration apparatus (e.g., Büchner funnel)

• Vacuum oven

Procedure:

• Dissolve a known amount of N-(2-(Diethylamino)ethyl)benzamide in a minimal amount of anhydrous diethyl ether.

• While stirring, slowly add a stoichiometric amount (1 equivalent) of 2 M HCl in diethyl ether.

• A precipitate (the hydrochloride salt) should form immediately.

• Continue stirring for 30-60 minutes to ensure complete precipitation.

• Collect the solid by vacuum filtration and wash with a small amount of cold diethyl ether.

• Dry the salt in a vacuum oven at a low temperature to remove residual solvent.

• Confirm the salt formation using analytical techniques such as melting point determination or spectroscopic methods.

Expected Outcome:

You will obtain a solid salt of N-(2-(Diethylamino)ethyl)benzamide that should exhibit significantly higher aqueous solubility compared to the free base form.

Guide 3: Leveraging Co-solvents for Solubility Enhancement

When working with stock solutions or in formulations where the presence of an organic solvent is acceptable, co-solvents can be a powerful tool.

The Underlying Principle: Modifying the Solvent Polarity

Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[7][8] This makes the solvent more "hospitable" to hydrophobic molecules like N-(2-(Diethylamino)ethyl)benzamide, thereby increasing its solubility. Common co-solvents include ethanol, propylene glycol, and polyethylene glycols (PEGs).[9][10]

Experimental Protocol: Co-solvent Solubility Screen

Materials:

• N-(2-(Diethylamino)ethyl)benzamide

• Deionized water

• A selection of co-solvents (e.g., ethanol, propylene glycol, PEG 400, DMSO)

• Vials with caps

• Shaker or vortex mixer

Procedure:

• Prepare a series of co-solvent/water mixtures in different ratios (e.g., 10%, 20%, 50% v/v co-solvent in water).

• Add an excess amount of N-(2-(Diethylamino)ethyl)benzamide to each mixture.

• Agitate the samples until equilibrium is reached (as described in the pH-solubility protocol).

• Separate the undissolved solid by centrifugation and/or filtration.

• Analyze the concentration of the dissolved compound in the supernatant.

• Plot the solubility against the percentage of co-solvent to identify the most effective co-solvent and the optimal concentration.

Expected Outcome:

You will likely see a dose-dependent increase in solubility with increasing concentrations of the co-solvent. This data will help you select the most appropriate co-solvent system for your specific application.

Data Presentation: Example Co-solvent Screening Results

Co-solvent	Concentration (% v/v)	Solubility Increase (Fold)
Ethanol	10	5
20	15
Propylene Glycol	10	8
20	25
PEG 400	10	12
20	40

Note: These are hypothetical values for illustrative purposes.

Guide 4: Utilizing Cyclodextrins for Molecular Encapsulation

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules within their central cavity, effectively increasing their apparent aqueous solubility.[11][12] This is a valuable technique when you need to avoid pH adjustments or organic solvents.

The Underlying Principle: Formation of Inclusion Complexes

Cyclodextrins have a hydrophilic exterior and a hydrophobic interior.[11] The hydrophobic benzamide portion of N-(2-(Diethylamino)ethyl)benzamide can be encapsulated within the cyclodextrin cavity, forming an inclusion complex.[13] This complex presents a hydrophilic exterior to the aqueous environment, leading to improved solubility.

Experimental Protocol: Cyclodextrin Complexation

Materials:

• N-(2-(Diethylamino)ethyl)benzamide

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) or another suitable cyclodextrin

• Deionized water

• Stir plate and stir bar

Procedure:

• Prepare aqueous solutions of HP-β-CD at various concentrations (e.g., 1%, 5%, 10% w/v).

• Add an excess of N-(2-(Diethylamino)ethyl)benzamide to each cyclodextrin solution.

• Stir the mixtures for 24-48 hours to allow for complex formation and equilibration.

• Separate the undissolved solid by centrifugation and/or filtration.

• Analyze the concentration of the dissolved compound in the supernatant.

Expected Outcome:

The solubility of N-(2-(Diethylamino)ethyl)benzamide should increase with higher concentrations of cyclodextrin, indicating the formation of a soluble inclusion complex.

Visualization: Cyclodextrin Inclusion Complex Workflow

Caption: Workflow for enhancing solubility with cyclodextrins.

Summary of Troubleshooting Strategies

Strategy	Principle	Best For	Considerations
pH Adjustment	Ionization of the tertiary amine	Rapid dissolution in aqueous buffers	pH constraints of the experiment
Salt Formation	Creation of a more soluble solid form	Creating a stable, water-soluble powder	Requires chemical synthesis and purification
Co-solvents	Reducing solvent polarity	Preparing concentrated stock solutions	Potential for compound precipitation upon dilution
Cyclodextrins	Molecular encapsulation	Formulations at neutral pH without organic solvents	Cost and potential for interactions with other components

Analytical Methods for Solubility Determination

Accurate measurement of solubility is crucial for evaluating the effectiveness of these troubleshooting techniques. The "shake-flask" method is considered the gold standard for determining thermodynamic solubility.[5][14] After reaching equilibrium, the concentration of the dissolved compound is typically measured using:

• High-Performance Liquid Chromatography (HPLC): Offers high sensitivity and specificity.

• UV-Vis Spectrophotometry: A simpler and faster method, suitable if the compound has a chromophore and there are no interfering substances.

It is essential to validate your analytical method to ensure accuracy and reproducibility.

References

• N-[2-(Diethylamino)ethyl]benzamide — Chemical Substance Information - NextSDS. (URL: [Link])

• N-[2-(dimethylamino)ethyl]benzamide | CAS#:63224-18-0 | Chemsrc. (URL: [Link])

• 2-DIETHYLAMINOETHYL BENZOATE - precisionFDA. (URL: [Link])

• Chemical Properties of N-Ethyl-N-methyl-benzamide - Cheméo. (URL: [Link])

• Cosolvent - Wikipedia. (URL: [Link])

• Procainamide | C13H21N3O | CID 4913 - PubChem - NIH. (URL: [Link])

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (URL: [Link])

• Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. (URL: [Link])

• Techniques for Improving Solubility - International Journal of Medical Science and Dental Research. (URL: [Link])

• Advanced Properties of Amines - Chemistry LibreTexts. (URL: [Link])

• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs - Lund University Publications. (URL: [Link])

• Solubility enhancement techniques: A comprehensive review. (URL: [Link])

• Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study - MDPI. (URL: [Link])

• Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach - SciSpace. (URL: [Link])

• Structure-property relation of amines over the pH range 5.6-7. (a) The... - ResearchGate. (URL: [Link])

• Cyclodextrins: Advances in Chemistry, Toxicology, and Multifaceted Applications - MDPI. (URL: [Link])

• Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (URL: [Link])

• Study of pH-dependent drugs solubility in water - SciSpace. (URL: [Link])

• In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data. (URL: [Link])

• Strategies for improving hydrophobic drugs solubility and bioavailability. (URL: [Link])

• Enhancement of the Aqueous Solubility and Permeability of Poorly Water. (URL: [Link])

• Solubility of Pharmaceuticals and Their Salts As a Function of pH - ACS Publications. (URL: [Link])

• A Review of the Solubility Enhancement by Using a Co-Solvency Method - ManTech Publications. (URL: [Link])

• pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug - PMC. (URL: [Link])

• Molecules - 4-Amino-N-[2-(diethylamino)ethyl]benzamide - SupraBank. (URL: [Link])

• Advances in cyclodextrins: Enhancing drug solubility, stability, and bioavailability for therapeutic applications. (URL: [Link])

• Procainamide Hydrochloride / Official Monographs for Part I. (URL: [Link])

• The effect of cosolvents and surfactants on the solubility of sulfasalazine - Taylor & Francis. (URL: [Link])

• EP2264027A1 - Process for the preparation of N-[2-(Diethylamino)ethyl]-5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene)

• Cyclodextrins in Formulation Development: Complexation and Stability Enhance. (URL: [Link])

• 4 Factors Affecting Solubility of Drugs - Ascendia Pharmaceutical Solutions. (URL: [Link])

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• 3. pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 5. raytor.com [raytor.com]
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• 14. pharmaexcipients.com [pharmaexcipients.com]

Optimizing mobile phase for N-(2-(Diethylamino)ethyl)benzamide LC-MS detection

Technical Support Center: N-(2-(Diethylamino)ethyl)benzamide LC-MS Analysis

Welcome to the technical support guide for the LC-MS analysis of N-(2-(Diethylamino)ethyl)benzamide. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this and similar basic compounds. Here, we will move beyond simple protocols to explain the underlying chemical principles that govern chromatographic behavior and mass spectrometric detection, empowering you to troubleshoot effectively and develop robust analytical methods.

Analyte at a Glance: N-(2-(Diethylamino)ethyl)benzamide

Understanding the physicochemical properties of your analyte is the first step toward a successful method. N-(2-(Diethylamino)ethyl)benzamide is a basic compound due to its tertiary amine (diethylamino) group. This functional group is the primary driver of its chromatographic behavior and is central to the issues commonly encountered.

• Structure: A benzamide core linked to a diethylaminoethyl side chain.

• Key Functional Group: Tertiary amine (-N(CH₂CH₃)₂).

• Predicted pKa: The tertiary amine has an estimated pKa in the range of 9.0-10.0, meaning it is protonated and positively charged ([M+H]⁺) in acidic to neutral conditions (pH < ~8).

• Predicted XlogP: ~2.0, indicating moderate hydrophobicity.[1]

Part 1: Troubleshooting Common Issues (Q&A Format)

This section addresses the most frequent problems encountered during the analysis of N-(2-(Diethylamino)ethyl)benzamide.

Question: Why is my peak shape for N-(2-(Diethylamino)ethyl)benzamide poor and showing significant tailing?

Answer: Peak tailing for basic compounds like this is almost always caused by secondary interactions between the positively charged analyte and the stationary phase.[2]

• Mechanism: At a typical acidic to neutral pH (e.g., pH 2-7), the tertiary amine on your molecule is protonated, giving it a positive charge. Standard silica-based C18 columns have residual silanol groups (Si-OH) on their surface. At pH values above ~3.5, these silanols begin to deprotonate, becoming negatively charged (Si-O⁻). The electrostatic attraction between your positively charged analyte and the negatively charged silanols creates a strong, non-ideal interaction.[3] This ion-exchange mechanism leads to a portion of the analyte being retained longer than the bulk, resulting in a tailed peak.[3][4]

• Solutions:

  • Lower the Mobile Phase pH: By using a mobile phase with a strong acid modifier (e.g., 0.1% formic acid, pH ~2.7), you can fully protonate your analyte while keeping the silanol groups neutral (Si-OH). This minimizes the unwanted ionic interaction, leading to a more symmetrical peak shape.[5]

  • Increase Mobile Phase Ionic Strength: Adding a salt buffer, such as ammonium formate or ammonium acetate, to your acidic mobile phase can help mitigate peak tailing. The buffer cations (NH₄⁺) compete with the protonated analyte for interaction with the active silanol sites, effectively "shielding" the analyte from these secondary interactions.[6] This often results in significantly sharper peaks compared to using acid alone.[7]

  • Operate at High pH: A modern, pH-stable column (e.g., hybrid silica or polymerically-bonded phases) allows you to use a high pH mobile phase (e.g., pH 10 with ammonium hydroxide).[8] At this pH, the tertiary amine is neutral (uncharged), eliminating the primary cause of the ionic interaction with the now fully deprotonated silanols. This approach can yield excellent peak shapes and often provides alternative selectivity.[9]

Question: My signal intensity is very low or inconsistent. How can I improve MS sensitivity?

Answer: Low sensitivity in ESI-MS for this compound can stem from several factors related to the mobile phase and ionization process.

• Mechanism: N-(2-(Diethylamino)ethyl)benzamide will ionize most effectively in positive electrospray ionization mode (ESI+) as a protonated molecule, [M+H]⁺. Optimal ESI+ response requires that the analyte be efficiently protonated in the ESI droplet just before gas-phase ion formation.

• Solutions:

  • Ensure an Acidic Modifier is Present: The presence of a proton source is critical. Formic acid (0.1%) is the most common and effective choice for ESI+ as it provides an abundance of protons without causing significant ion suppression.[6]

  • Evaluate Ammonium Formate: While it may seem counterintuitive to use a higher pH buffer (~pH 3-4) compared to formic acid alone, mobile phases containing ammonium formate often enhance sensitivity for basic compounds.[10][11] The ammonium ions can act as efficient proton donors in the gas phase.[10][11] Furthermore, the improved peak shape from the buffered mobile phase leads to a taller, narrower peak, which directly translates to higher signal intensity (signal-to-noise).[12][13]

  • Avoid Non-Volatile Buffers: Never use non-volatile buffers like phosphate (e.g., KH₂PO₄) or borate for LC-MS.[14] These will precipitate in the high-temperature MS source, contaminating the instrument and rapidly degrading the signal.

  • Check Organic Modifier Content: Eluting the analyte at a higher percentage of organic solvent (e.g., acetonitrile) can improve ESI efficiency due to more favorable droplet desolvation.[9] If your peak elutes very early, consider a less aggressive gradient or a column with higher retentivity.

Question: My retention time is drifting from injection to injection. What is the cause?

Answer: Retention time instability for an ionizable compound is often linked to inadequate mobile phase buffering.

• Mechanism: The retention of N-(2-(Diethylamino)ethyl)benzamide is highly sensitive to mobile phase pH. If the pH is close to the analyte's pKa or the pKa of the column's residual silanols, minor fluctuations in mobile phase preparation or proportioning can cause significant shifts in the analyte's ionization state or its interaction with the stationary phase, leading to variable retention times.

• Solutions:

  • Ensure Proper Buffering: A mobile phase with only an acid like formic acid has very low buffering capacity.[6] Adding a salt like ammonium formate creates a true buffer system that resists small pH changes, leading to more reproducible retention times.[15]

  • Column Equilibration: Ensure the column is fully equilibrated with the mobile phase before starting a sequence. For gradient methods, a sufficient re-equilibration time at the end of each run is critical. A common rule of thumb is to allow 5-10 column volumes for re-equilibration.

  • Mobile Phase Preparation: Prepare mobile phases fresh and in large enough batches to avoid variability. Ensure components are accurately measured and fully dissolved.

  • Temperature Control: Use a column oven to maintain a constant temperature. Fluctuations in ambient temperature can affect mobile phase viscosity and chromatographic selectivity, leading to retention time shifts.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for mobile phase pH for this compound?

For initial method development, starting with a low pH mobile phase is the most common and reliable approach. A mobile phase of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) is an excellent starting point. This condition (pH ≈ 2.7) ensures the analyte is fully protonated and minimizes silanol interactions on most C18 columns.[5]

Q2: Should I use acetonitrile or methanol as the organic modifier?

Both are viable options and can offer different chromatographic selectivity.

• Acetonitrile (ACN): Generally produces lower backpressure and often results in sharper peaks due to its lower viscosity and higher elution strength for many compounds. It is the most common choice for LC-MS.

• Methanol (MeOH): Can provide alternative selectivity, which may be useful for resolving the target analyte from matrix interferences. It is also less expensive. It's worth screening both during method development.

Q3: What are the pros and cons of different MS-compatible mobile phase additives?

The choice of additive is a balance between chromatographic performance (peak shape) and MS sensitivity.

Additive	Concentration	Typical pH	Pros	Cons
Formic Acid (FA)	0.1%	~2.7	Excellent for ESI+ sensitivity, volatile.[6]	May not provide sufficient ionic strength to completely eliminate peak tailing on its own.[7]
Ammonium Formate (AF)	5-20 mM	~3.0 - 6.5	Provides buffering capacity for stable retention times, improves peak shape by increasing ionic strength.[6][16] Good MS sensitivity.[12]	Higher salt content can require more frequent source cleaning over long periods.
Ammonium Hydroxide	0.1%	~10	Excellent peak shape on pH-stable columns by neutralizing the analyte.[9] Offers alternative selectivity.	Requires a specialized high-pH stable column. May not provide optimal ESI+ sensitivity for all compounds, although good results are often reported.[9][10]
Trifluoroacetic Acid (TFA)	0.05-0.1%	~2.0	Excellent for peak shape (strong ion-pairing agent).[7]	Causes significant signal suppression in ESI-MS and should generally be avoided for MS applications.[6][17]

Q4: How do I optimize MS source parameters for this analyte?

MS parameters should be optimized by direct infusion of a standard solution of N-(2-(Diethylamino)ethyl)benzamide into the mass spectrometer using a syringe pump. The standard should be prepared in a solvent that mimics your final mobile phase composition (e.g., 50:50 Acetonitrile:Water with 0.1% Formic Acid).

• Key Parameters to Optimize:

  • Ionization Mode: Use ESI positive mode (ESI+).

  • Capillary/Spray Voltage: Adjust for a stable and maximal ion current.

  • Gas Flows (Nebulizer, Drying Gas): Optimize for efficient desolvation without fragmenting the precursor ion.

  • Gas Temperature: Increase until the signal is maximized, then slightly reduce to ensure stability.

  • Fragmentor/Collision Energy (for MS/MS): Infuse the precursor ion ([M+H]⁺) and ramp the collision energy to find the optimal value that produces stable, abundant product ions for quantification.

Part 3: Experimental Protocols & Visualizations

Protocol 1: Systematic Mobile Phase Additive Scouting

This protocol allows for a systematic evaluation of common mobile phase additives to find the optimal balance of peak shape and MS sensitivity.

• Prepare Stock Solutions:

  • Analyte Stock: Prepare a 1 mg/mL stock solution of N-(2-(Diethylamino)ethyl)benzamide in methanol.

  • Working Standard: Dilute the stock solution to 1 µg/mL in 50:50 water:acetonitrile.

• Prepare Mobile Phases (1 L each):

  • Condition A (Acidic):

    • A1: Water + 0.1% Formic Acid

    • B1: Acetonitrile + 0.1% Formic Acid

  • Condition B (Buffered Acidic):

    • A2: Water + 10 mM Ammonium Formate + 0.1% Formic Acid (adjust pH to ~3.3 if needed)

    • B2: Acetonitrile + 10 mM Ammonium Formate + 0.1% Formic Acid

  • Condition C (Basic - Requires High pH Stable Column):

    • A3: Water + 0.1% Ammonium Hydroxide

    • B3: Acetonitrile + 0.1% Ammonium Hydroxide

• LC-MS Conditions:

  • Column: A high-quality C18 column (e.g., 2.1 x 50 mm, <3 µm).

  • Gradient: 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 2 µL.

  • MS Detection: ESI+, monitoring the [M+H]⁺ ion.

• Execution and Evaluation:

  • Equilibrate the system thoroughly with each mobile phase condition before injecting the standard.

  • Perform triplicate injections for each condition.

  • Record the retention time (RT), peak area (intensity), and asymmetry factor for each peak.

  • Tabulate the results to identify the optimal condition.

Diagram 1: Troubleshooting Workflow for Poor Peak Shape

Caption: Effect of pH on analyte and silanol charge states.

References

• Stella, C., et al. (2004). Analysis of basic compounds at high pH values by reversed-phase liquid chromatography. Journal of Separation Science.
• Phenomenex. (Undated). Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column. Technical Note.
• University of Tartu. (2012). Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds. Excellence in Analytical Chemistry.
• Weng, N., & Halls, T. D. J. (2014). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography. BioPharm International.
• HALO® Chromatography. (Undated). BIOCLASS Mobile Phase Additive Selection for LC-MS. HALO® Columns for Chromatography Separations.
• Al-Tannak, N. F., & Al-Taani, B. M. (2019). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. PubMed.
• ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci.
• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Welch Materials.
• ResearchGate. (Undated). Analysis of basic compounds at high pH values by reversed-phase liquid chromatography | Request PDF.
• Phenomenex. (Undated). HPLC Tech Tip: Basic Analytes and High pH. Phenomenex.
• Hewitt, M. F., et al. (Undated). The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests. PMC.
• MilliporeSigma. (Undated). Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids. MilliporeSigma.
• MAC-MOD Analytical. (Undated). LC-MS Analyses of Peptides and Tryptic Digests. MAC-MOD Analytical.
• Waters Corporation. (Undated). Effect of pH on LC-MS Analysis of Amines. Waters Corporation.
• Dolan, J. W. (2025). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International.
• MilliporeSigma. (Undated). Optimising the LC-MS Analysis of Biomolecules. MilliporeSigma.

• Al-Tannak, N. F., & Al-Taani, B. M. (2019). Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS. PubMed. Available at: [Link]

• Restek. (2018). LC Troubleshooting—All of My Peaks are Tailing! What Should I Do?. Restek.
• PubChemLite. (Undated). N-(2-(diethylamino)ethyl)benzamide (C13H20N2O). PubChemLite.
• ChromServ. (2025). Common Causes Of Peak Tailing in Chromatography. ChromServ.

Sources

• 1. PubChemLite - N-(2-(diethylamino)ethyl)benzamide (C13H20N2O) [pubchemlite.lcsb.uni.lu]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. LC Troubleshooting—All of My Peaks are Tailing! What Should I Do? [discover.restek.com]
• 4. Analysis of basic compounds at high pH values by reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. waters.com [waters.com]
• 6. The Use of Ammonium Formate as a Mobile-Phase Modifier for LC-MS/MS Analysis of Tryptic Digests - PMC [pmc.ncbi.nlm.nih.gov]
• 7. halocolumns.com [halocolumns.com]
• 8. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 9. phenomenexcn.blob.core.chinacloudapi.cn [phenomenexcn.blob.core.chinacloudapi.cn]
• 10. researchgate.net [researchgate.net]
• 11. Effect of Mobile Phase pH on the Electrospray Ionization Efficiency and Qualitative Analysis of Pharmaceuticals in ESI + LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]
• 13. mac-mod.com [mac-mod.com]
• 14. Efficient high pH mobile phases for reversed phase HPLC and LC-MS analysis of basic compounds – Excellence in Analytical Chemistry [each.ut.ee]
• 15. welch-us.com [welch-us.com]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Optimising the LC-MS Analysis of Biomolecules [sigmaaldrich.com]

Technical Support Center: Troubleshooting the Amidation of N-(2-(Diethylamino)ethyl)benzamide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize the synthesis of N-(2-(diethylamino)ethyl)benzamide. This compound is the foundational backbone for critical class Ia antiarrhythmic and antiemetic therapeutics, including procainamide and metoclopramide.

Below, you will find a mechanistic breakdown of common failure points, a self-validating experimental protocol, and a targeted FAQ section to resolve specific bench-level issues.

Mechanistic Causality: Understanding Side Reactions

The synthesis of this benzamide relies on the selective amidation of 1 with a benzoylating agent, typically benzoyl chloride[1].

The core challenge of this reaction lies in the dual-amine nature of DEEDA. While the primary amine is the intended nucleophile, the tertiary diethylamino group is also electronically capable of nucleophilic attack. If thermodynamic and kinetic parameters are not strictly controlled, the reaction deviates into two primary side reactions:

• Acyl Chloride Hydrolysis: In aqueous biphasic systems, water acts as a competing nucleophile, 2[2].

• Tertiary Amine Quaternization: High local concentrations of acyl chloride or elevated temperatures provide the activation energy necessary for the sterically hindered tertiary amine to attack, forming 3[3].

Fig 1: Reaction pathway showing desired amidation vs. hydrolysis and quaternization side reactions.

Quantitative Data & Optimization Parameters

To establish a self-validating system, you must control the reaction environment to favor the primary amine's kinetics. Table 1 summarizes the critical parameters required to suppress side reactions.

Parameter	Optimal Range	Mechanistic Effect	Side Reaction Mitigated
Temperature	0 °C to 5 °C	Suppresses the activation energy required for tertiary amine attack and water hydrolysis.	Quaternization, Hydrolysis
Aqueous pH	8.5 to 9.5	Keeps primary amine deprotonated (nucleophilic) while partially protonating the tertiary amine.	Stalled reaction, Quaternization
Stoichiometry	1.05 eq DEEDA : 1.0 eq BzCl	A slight excess of the diamine ensures complete consumption of the acylating agent.	Unreacted starting material
Solvent System	DCM / H₂O (Biphasic)	Partitions the hydrophobic acyl chloride away from bulk water, reacting only at the interface.	Hydrolysis

Self-Validating Biphasic Amidation Protocol (Schotten-Baumann)

A biphasic solvent system (Dichloromethane/Water) is the most robust method for this amidation. It partitions the hydrophobic benzoyl chloride in the organic layer, forcing the reaction to occur at the interface and minimizing bulk aqueous hydrolysis.

Fig 2: Optimized biphasic workflow for N-(2-(Diethylamino)ethyl)benzamide synthesis.

Step-by-Step Methodology:

• Preparation: Dissolve 1.05 equivalents of DEEDA in a 0.5 M Sodium Bicarbonate buffer.

  • Validation Check: The pH must read between 8.5 and 9.5. If it is lower, the primary amine will protonate and the reaction will stall.

• Thermal Control: Submerge the reaction vessel in an ice-water bath. Allow the internal temperature to equilibrate to 0–5 °C.

• Organic Phase Addition: Dissolve 1.0 equivalent of Benzoyl Chloride in anhydrous Dichloromethane (DCM) (10 mL per mmol).

• Interfacial Reaction: Begin vigorous mechanical stirring (≥ 500 RPM) of the aqueous DEEDA solution. Add the DCM/Benzoyl Chloride solution dropwise over 30 minutes.

  • Causality: Dropwise addition prevents localized heating and keeps the concentration of acyl chloride low, preventing tertiary amine quaternization.

• Maturation: Remove the ice bath and allow the mixture to warm to room temperature over 2 hours.

• Phase Separation & Washing: Transfer to a separatory funnel. Collect the lower organic (DCM) layer. Wash the organic layer twice with 1.0 M NaOH to remove any hydrolyzed benzoic acid, then once with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the target benzamide.

Troubleshooting FAQs

Q: My final NMR shows a massive peak for benzoic acid and very little product. What went wrong? A: You are experiencing rapid2[2]. This occurs if your stirring rate is too low (reducing the interfacial surface area and allowing water to outcompete the amine) or if your aqueous phase pH exceeded 10.5, which catalyzes hydroxide-mediated hydrolysis. Ensure vigorous biphasic mixing and strictly buffer the aqueous layer.

Q: The reaction mixture turned into a thick, unresolvable emulsion during the aqueous wash. How do I break it? A: Emulsions in this specific reaction are often caused by the formation of 3, which act as cationic surfactants[3]. To break the emulsion, add saturated brine to increase the aqueous ionic strength, or filter the entire mixture through a pad of Celite. To prevent this in the future, strictly maintain the temperature below 5 °C during the addition phase.

Q: The reaction stalled at 50% conversion, and I have unreacted DEEDA left over. Should I add more benzoyl chloride? A: No. Adding more benzoyl chloride will likely lead to quaternization. The stall is caused by a drop in pH. As the amidation proceeds, HCl is generated as a byproduct. If your buffer capacity is insufficient, the pH drops, protonating the remaining DEEDA and rendering it non-nucleophilic. Add 1.0 M NaOH dropwise to restore the pH to 9.0, and the reaction will resume.

References

• One-Pot Oxidative Amidation of Aldehydes via the Generation of Nitrile Imine Intermediates Source: ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Introduction to Cationic Surfactant [sanyo-chemical-solutions.com]

Reference Data & Comparative Studies

A Comparative Analysis of N-(2-(Diethylamino)ethyl)benzamide and Procainamide: A Deep Dive into Structure-Activity Relationships

In the landscape of pharmacologically active molecules, subtle structural modifications can lead to profound differences in biological activity. This guide provides a detailed comparative analysis of N-(2-(Diethylamino)ethyl)benzamide and its close structural analog, procainamide, with a focus on their structure-activity relationships (SAR) as potential antiarrhythmic and local anesthetic agents. This analysis is intended for researchers, scientists, and professionals in drug development, offering insights into the chemical nuances that govern their pharmacological profiles.

Introduction to the Molecules

Procainamide , chemically known as 4-amino-N-(2-(diethylamino)ethyl)benzamide, is a well-established Class IA antiarrhythmic agent used in the treatment of cardiac arrhythmias.[1][2] Its mechanism of action primarily involves blocking the fast sodium channels in cardiomyocytes, thereby slowing the conduction velocity and prolonging the action potential duration.[1][2] Structurally, it is an amide derivative of procaine, a local anesthetic, with the ester linkage replaced by a more stable amide bond, which contributes to its longer biological half-life.[1]

N-(2-(Diethylamino)ethyl)benzamide is a structurally simpler analog of procainamide, lacking the 4-amino group on the benzoyl ring. While not a clinically used antiarrhythmic, its structure serves as a valuable scaffold in medicinal chemistry and has been explored in the context of various biological activities.[3][4] The absence of the para-amino group is the key structural differentiator from procainamide, providing a direct avenue for investigating the role of this functional group in the antiarrhythmic and local anesthetic effects.

Structural Comparison at a Glance

The core structural components of both molecules include a benzoyl ring, an amide linker, and a diethylaminoethyl side chain. The critical point of divergence is the substituent at the para-position of the benzoyl ring.

Feature	N-(2-(Diethylamino)ethyl)benzamide	Procainamide
Benzoyl Ring Substituent	Unsubstituted	4-Amino group
Chemical Formula	C13H20N2O	C13H21N3O
Molar Mass	220.31 g/mol	235.33 g/mol [1]
Classification	Benzamide derivative	Class IA Antiarrhythmic Agent[1][2]

The Decisive Role of the 4-Amino Group: A Structure-Activity Deep Dive

The presence of the 4-amino group in procainamide is not a mere structural embellishment; it is a critical determinant of its pharmacological profile, influencing its mechanism of action, potency, and metabolic fate.

Impact on Antiarrhythmic Activity

Procainamide's efficacy as a Class IA antiarrhythmic is intrinsically linked to the electronic properties conferred by the 4-amino group. This electron-donating group increases the electron density of the aromatic ring, which is thought to be crucial for its interaction with the sodium channel.

The proposed mechanism suggests that the aromatic ring of procainamide engages in π-π stacking or cation-π interactions with aromatic residues within the sodium channel's binding site. The increased electron density on the benzoyl ring of procainamide, due to the 4-amino group, likely enhances these interactions, leading to a more stable drug-receptor complex and, consequently, more potent sodium channel blockade.

In contrast, the unsubstituted benzoyl ring of N-(2-(Diethylamino)ethyl)benzamide would have a lower electron density, potentially resulting in weaker interactions with the sodium channel and, therefore, reduced antiarrhythmic activity.

Caption: Impact of the 4-amino group on antiarrhythmic activity.

Influence on Local Anesthetic Properties

Both local anesthetics and Class I antiarrhythmics share a common mechanism of sodium channel blockade. The general structure for many local anesthetics includes an aromatic (lipophilic) portion, an intermediate chain (ester or amide), and a tertiary amine (hydrophilic) portion. Both N-(2-(Diethylamino)ethyl)benzamide and procainamide fit this pharmacophore.

The potency of local anesthetics is often correlated with their lipophilicity. While the 4-amino group slightly increases the polarity of procainamide compared to its unsubstituted counterpart, its primary role in the context of local anesthesia is likely related to its influence on the pKa of the tertiary amine and its interaction with the sodium channel. A comparative study of the local anesthetic effects of these two compounds would be necessary to definitively determine the impact of the 4-amino group on this activity.

Metabolic Implications

The 4-amino group of procainamide is a key site for metabolism, specifically N-acetylation, which leads to the formation of N-acetylprocainamide (NAPA).[5][6][7][8] NAPA itself is an active metabolite, but it exhibits primarily Class III antiarrhythmic properties (potassium channel blockade) rather than the Class IA properties of the parent compound.[5][6] The rate of this acetylation is subject to genetic polymorphism, leading to "fast" and "slow" acetylator phenotypes in the population, which can complicate the dosing and therapeutic monitoring of procainamide.[1][7][8]

N-(2-(Diethylamino)ethyl)benzamide, lacking the 4-amino group, is not a substrate for N-acetyltransferase. Its metabolism would proceed through other pathways, such as N-dealkylation of the diethylamino group or hydroxylation of the aromatic ring. This fundamental difference in metabolic pathways has significant implications for the pharmacokinetic profiles and potential for drug-drug interactions of the two compounds.

Caption: Metabolic pathways of Procainamide vs. N-(2-(Diethylamino)ethyl)benzamide.

Experimental Protocols for Evaluation

To empirically validate the structure-activity relationships discussed, a series of well-established in vitro and in vivo experiments can be employed.

Evaluation of Antiarrhythmic Activity

In Vivo Models: A commonly used model for inducing arrhythmias is the administration of aconitine or barium chloride in rodents.[9]

Step-by-Step Protocol (Aconitine-Induced Arrhythmia Model):

• Animal Preparation: Anesthetize rats (e.g., with pentobarbital sodium) and record a baseline electrocardiogram (ECG).[9]

• Drug Administration: Administer the test compound (N-(2-(Diethylamino)ethyl)benzamide or procainamide) or vehicle control intravenously.

• Arrhythmia Induction: After a set period, infuse a solution of aconitine at a constant rate.

• Data Collection: Continuously monitor the ECG to determine the dose of aconitine required to induce ventricular premature beats, ventricular tachycardia, and ventricular fibrillation.

• Analysis: A higher dose of aconitine required to induce arrhythmias in the presence of the test compound indicates a protective antiarrhythmic effect.

In Vitro Electrophysiology: Patch-clamp techniques on isolated cardiomyocytes or cell lines expressing cardiac sodium channels (e.g., Nav1.5) can be used to directly measure the effect of the compounds on sodium channel currents.[10] This allows for the determination of IC50 values for channel blockade and provides insights into the kinetics of the drug-channel interaction.

Caption: Experimental workflow for assessing antiarrhythmic activity.

Evaluation of Local Anesthetic Activity

In Vivo Model (Infiltration Anesthesia): The duration and intensity of local anesthesia can be assessed in animal models, such as the rat tail-flick test or by measuring the response to electrical stimulation.[10][11]

Step-by-Step Protocol (Infiltration Anesthesia):

• Animal Preparation: Acclimate rats to the testing apparatus.

• Drug Administration: Inject a small volume of the test compound solution (N-(2-(Diethylamino)ethyl)benzamide or procainamide) subcutaneously at the base of the tail or other designated area.

• Stimulation: At various time points after injection, apply a noxious stimulus (e.g., heat from a focused light beam in the tail-flick test) to the anesthetized area.

• Data Collection: Record the latency to a response (e.g., tail flick). An increase in latency indicates an anesthetic effect.

• Analysis: Compare the duration and magnitude of the anesthetic effect between the two compounds.

Conclusion

The comparison between N-(2-(Diethylamino)ethyl)benzamide and procainamide provides a classic illustration of how a single functional group can fundamentally alter the pharmacological properties of a molecule. The 4-amino group in procainamide is pivotal for its potent Class IA antiarrhythmic activity, likely by enhancing its binding to cardiac sodium channels. Furthermore, this group dictates a specific metabolic pathway (N-acetylation) that produces an active metabolite with a different pharmacological profile, adding a layer of complexity to its clinical use.

N-(2-(Diethylamino)ethyl)benzamide, while sharing the same core structure, is predicted to have significantly weaker antiarrhythmic properties due to the absence of this critical functional group. Its simpler metabolic profile, however, could be advantageous in other therapeutic contexts where the 4-amino group might be associated with toxicity or undesirable metabolic liabilities. This comparative guide underscores the importance of detailed structure-activity relationship studies in guiding the rational design of new therapeutic agents.

References

• SciELO. (n.d.). Molecular basis of the different effects of procainamide and N-acetylprocainamide on the maximum upstroke velocity and half-deca. Retrieved from [Link]

• Wikipedia. (2023). Procainamide. Retrieved from [Link]

• MDPI. (2023). Synthesis of 4-Amino-N-[2 (diethylamino)Ethyl]Benzamide Tetraphenylborate Ion-Associate Complex: Characterization, Antibacterial and Computational Study. Retrieved from [Link]

• PMC. (n.d.). Experimental study of local anesthetic and antiarrhythmic activities of fluorinated ethynylpiperidine derivatives. Retrieved from [Link]

• PubMed. (n.d.). Electrophysiologic and antiarrhythmic activities of 4-amino-N-[2-(diethylamino)ethyl]-3,5-dimethylbenzamide, a sterically hindered procainamide analogue. Retrieved from [Link]

• PMC. (n.d.). Synthesis and In Vivo Antiarrhythmic Activity Evaluation of Novel Scutellarein Analogues as Voltage-Gated Nav1.5 and Cav1.2 Channels Blockers. Retrieved from [Link]

• NCBI Bookshelf. (2023). Procainamide. Retrieved from [Link]

• Google Patents. (n.d.). EP2264027A1 - Process for the preparation of N-[2-(Diethylamino)ethyl]-5-[(5-fluoro-1,2-dihydro-2-oxo-3H-indol-3-ylidene) methyl]-2,4-dimethyl-1H-pyrrole-3-carboxamide.

• Dove Medical Press. (2023). Evaluation of the local anesthetic. Retrieved from [Link]

• PubMed. (2002). Synthesis and cytotoxic activity of N-(2-diethylamino)ethylcarboxamide and other derivatives of 10H-quindoline. Retrieved from [Link]

• ResearchGate. (2024). Comparison of the activities of 2-(dimethylamino)ethyl and 2- (diethylamino)ethyl-linked molecules against lung cancer. Retrieved from [Link]

• Oxford Academic. (2025). Practical compendium of antiarrhythmic drugs: a clinical consensus statement of the European Heart Rhythm Association of the European Society of Cardiology | EP Europace. Retrieved from [Link]

• ResearchGate. (2026). Evaluation of the Local Anesthetic Activity, Acute Toxicity, and Structure–Toxicity Relationship in Series of Synthesized 1-Aryltetrahydroisoquinoline Alkaloid Derivatives In Vivo and In Silico. Retrieved from [Link]

• ResearchGate. (n.d.). A new method for the synthesis of N,N-diethyl-m-methylbenzamide. Retrieved from [Link]

• ResearchGate. (2025). Preclinical Evaluation of Antiarrhythmic Agents. Retrieved from [Link]

• MDPI. (2025). Effect of Local Anesthetics on Experimental Postoperative Adhesion: A Systematic Review and Meta-Analysis with Trial Sequential Analysis. Retrieved from [Link]

• PubMed. (n.d.). Quantitative structure activity studies of antiarrhythmic properties in a series of lidocaine and procainamide derivatives. Retrieved from [Link]

• Thoracic Key. (2016). Evaluation of Antiarrhythmic Agents. Retrieved from [Link]

• PubMed. (n.d.). Comparison of the pharmacokinetic and pharmacodynamic properties of procainamide and N-acetylprocainamide. Retrieved from [Link]

• RSC Publishing. (2019). Synthesis and biological activities of local anesthetics. Retrieved from [Link]

• Taylor & Francis. (n.d.). N-acetylprocainamide – Knowledge and References. Retrieved from [Link]

• MDPI. (2021). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Retrieved from [Link]

• ResearchGate. (n.d.). Electro-Catalytic Behavior of an Antiarrhythmic Drug, Procainamide and its Electro-Analytical Applications. Retrieved from [Link]

• PMC. (n.d.). Therapeutic drug monitoring: antiarrhythmic drugs. Retrieved from [Link]

• Arkivoc. (n.d.). Synthesis and Stereochemistry of Benzamidines and Acetamidines. Retrieved from [Link]

• PubChem. (n.d.). N'-[2-(diethylamino)ethyl]propanimidamide. Retrieved from [Link]

• PMC. (2021). Structural, vibrational, electronic properties, hirshfeld surface analysis topological and molecular docking studies of N-[2-(diethylamino)ethyl]-2-methoxy-5-methylsulfonylbenzamide. Retrieved from [Link]

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A Comparative Guide to the Validation of an LC-MS/MS Bioanalytical Method for N-(2-(Diethylamino)ethyl)benzamide

This guide provides an in-depth, objective comparison of the performance of a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of N-(2-(Diethylamino)ethyl)benzamide in human plasma. It is intended for researchers, scientists, and drug development professionals who require a robust and reliable bioanalytical method for pharmacokinetic and toxicokinetic studies. The principles and protocols described herein are grounded in the harmonized guidelines of the International Council for Harmonisation (ICH) M10, the U.S. Food and Drug Administration (FDA), and the European Medicines Agency (EMA).[1][2][3][4][5][6][7]

The Critical Role of Bioanalytical Method Validation

In drug development, the accurate quantification of a drug and its metabolites in biological matrices is paramount for making informed decisions about its safety and efficacy.[3][8] Bioanalytical method validation is the process of establishing, through documented evidence, that a specific analytical method is reliable and reproducible for its intended use.[2][9][10] A thoroughly validated method ensures the integrity of the data generated from non-clinical and clinical studies, which forms the basis for regulatory submissions.[2][4] This guide will walk through the development and validation of an LC-MS/MS method for N-(2-(Diethylamino)ethyl)benzamide, a small molecule of interest in pharmaceutical research.

Method Development: A Foundation of Selectivity and Sensitivity

The development of a robust LC-MS/MS method is the first critical step.[9][11] The goal is to create a procedure that is not only sensitive and selective for the analyte of interest but also efficient and rugged for routine use.

Chromatographic Separation

The choice of chromatographic conditions is crucial for separating the analyte from endogenous matrix components that could cause interference.[12][13] For N-(2-(Diethylamino)ethyl)benzamide, a reversed-phase C18 column is a suitable starting point due to the compound's moderate polarity. A gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile or methanol) allows for the effective separation of the analyte from plasma constituents. The gradient is optimized to ensure a short run time while maintaining adequate resolution.

Mass Spectrometric Detection

Tandem mass spectrometry provides exceptional selectivity and sensitivity for quantitative analysis.[14] The method utilizes an electrospray ionization (ESI) source in positive ion mode, as the diethylamino group in N-(2-(Diethylamino)ethyl)benzamide is readily protonated. The detection is performed in Multiple Reaction Monitoring (MRM) mode, which involves monitoring a specific precursor ion to product ion transition. This transition is unique to the analyte, thereby minimizing the potential for interference from other compounds.[15]

Table 1: Optimized LC-MS/MS Parameters for N-(2-(Diethylamino)ethyl)benzamide

Parameter	Condition	Rationale
LC Column	C18, 2.1 x 50 mm, 1.8 µm	Provides excellent separation efficiency for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Promotes protonation for positive ion mode ESI.
Mobile Phase B	Acetonitrile	Common organic solvent for reversed-phase chromatography.
Flow Rate	0.4 mL/min	Optimal for the column dimensions.
Gradient	5% to 95% B over 3 minutes	Allows for efficient elution and separation.
Ionization Mode	ESI Positive	The analyte contains a readily protonatable tertiary amine.
MRM Transition	Hypothetical Q1: m/z 221.2 -> Q3: m/z 100.1	Specific precursor-to-product ion transition for quantification.
Internal Standard	Deuterated N-(2-(Diethylamino)ethyl)benzamide	A stable isotope-labeled internal standard is ideal to compensate for matrix effects and variability in sample processing.[13]

The Pillars of Validation: A Comprehensive Experimental Approach

A full bioanalytical method validation encompasses a series of experiments designed to demonstrate the method's performance characteristics.[1][9][10][16] The following sections detail the experimental protocols and acceptance criteria for each validation parameter.

Selectivity and Specificity

Objective: To demonstrate that the method can differentiate and quantify the analyte in the presence of other components in the sample.[2][17][18]

Protocol:

• Analyze blank human plasma samples from at least six different sources to assess for interferences at the retention time of the analyte and internal standard (IS).

• Analyze a blank plasma sample spiked with the analyte at the Lower Limit of Quantification (LLOQ) and the IS.

Acceptance Criteria:

• The response of any interfering peaks in the blank plasma at the retention time of the analyte should be ≤ 20% of the analyte response at the LLOQ.[1]

• The response of any interfering peaks at the retention time of the IS should be ≤ 5% of the IS response.[1]

Sensitivity: The Lower Limit of Quantification (LLOQ)

Objective: To determine the lowest concentration of the analyte that can be measured with acceptable accuracy and precision.[2][19][20]

Protocol:

• Analyze a set of plasma samples spiked with the analyte at decreasing concentrations.

• The LLOQ is the lowest concentration where the analyte response is at least five times the response of a blank sample.[21]

Acceptance Criteria:

• The analyte peak at the LLOQ should be identifiable, discrete, and reproducible.

• The accuracy should be within 80-120% of the nominal concentration.[21]

• The precision (%CV) should not exceed 20%.[17][21]

Matrix Effect

Objective: To assess the potential for ion suppression or enhancement of the analyte signal by endogenous matrix components.[12][13][22]

Protocol:

• Prepare two sets of samples:

  • Set A: Analyte and IS spiked into the post-extraction supernatant of blank plasma from at least six different sources.

  • Set B: Analyte and IS in a neat solution (e.g., mobile phase).

• Calculate the matrix factor (MF) for each source: MF = (Peak response in the presence of matrix) / (Peak response in neat solution).

• The IS-normalized MF is calculated to assess the ability of the IS to compensate for matrix effects.

Acceptance Criteria:

• The coefficient of variation (CV) of the IS-normalized matrix factor across the different plasma sources should not be greater than 15%.

Linearity and Calibration Curve

Objective: To demonstrate the relationship between the instrument response and the known concentrations of the analyte.[18][23]

Protocol:

• Prepare a calibration curve consisting of a blank sample, a zero sample (with IS), and at least six to eight non-zero calibration standards spanning the expected concentration range.[2][17]

• The curve is generated by plotting the peak area ratio of the analyte to the IS against the nominal concentration of the analyte.

• A linear regression with a weighting factor (e.g., 1/x or 1/x²) is typically used.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.99.

• At least 75% of the calibration standards must have a back-calculated accuracy within ±15% of the nominal value (±20% for the LLOQ).[2]

Accuracy and Precision

Objective: To assess the closeness of the measured values to the true value (accuracy) and the degree of scatter in the measurements (precision).[18][23]

Protocol:

• Analyze Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, low QC (LQC), medium QC (MQC), and high QC (HQC).

• Intra-day (within-run) accuracy and precision: Analyze at least five replicates of each QC level in a single analytical run.

• Inter-day (between-run) accuracy and precision: Analyze the QC samples on at least three different days.

Acceptance Criteria:

• The mean accuracy for each QC level should be within ±15% of the nominal value (±20% for the LLOQ).[21]

• The precision (%CV) for each QC level should not exceed 15% (20% for the LLOQ).[17][21]

Recovery

Objective: To determine the efficiency of the extraction procedure.[18]

Protocol:

• Prepare three sets of samples at three QC levels (low, medium, and high):

  • Set 1 (Pre-extraction spike): Analyte spiked into blank plasma and then extracted.

  • Set 2 (Post-extraction spike): Blank plasma is extracted, and the analyte is spiked into the final extract.

  • Set 3 (Neat solution): Analyte in a neat solution.

• Recovery (%) = (Mean peak area of Set 1 / Mean peak area of Set 2) x 100.

Acceptance Criteria:

• Recovery does not need to be 100%, but it should be consistent, precise, and reproducible across the concentration range.

Stability

Objective: To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.[24][25][26]

Protocol:

• Analyze QC samples (low and high concentrations) after subjecting them to the following conditions:

  • Short-term (bench-top) stability: At room temperature for a duration that mimics the sample handling time.

  • Freeze-thaw stability: After at least three freeze-thaw cycles.

  • Long-term stability: Stored at the intended storage temperature (e.g., -20°C or -80°C) for a period longer than the expected sample storage time.

  • Stock solution stability: Stability of the analyte in the solvent used for stock solutions.

Acceptance Criteria:

• The mean concentration of the stability samples should be within ±15% of the nominal concentration.[25]

Visualizing the Workflow

A clear understanding of the experimental process is essential. The following diagrams illustrate the key workflows.

Caption: A typical protein precipitation workflow for sample preparation.

Caption: Overview of the bioanalytical method validation process.

Performance Data Summary

The following table summarizes the hypothetical performance data for the validated LC-MS/MS method for N-(2-(Diethylamino)ethyl)benzamide, demonstrating its suitability for bioanalytical applications.

Table 2: Summary of Validation Results

Validation Parameter	Concentration/Condition	Result	Acceptance Criteria	Status
Linearity (r²)	1 - 1000 ng/mL	0.998	≥ 0.99	Pass
LLOQ	1 ng/mL	Accuracy: 95.2%, Precision: 8.5% CV	Accuracy: 80-120%, Precision: ≤20% CV	Pass
Intra-day Accuracy	LQC (3 ng/mL)	102.1%	85-115%	Pass
MQC (100 ng/mL)	98.7%	85-115%	Pass
HQC (800 ng/mL)	101.5%	85-115%	Pass
Intra-day Precision	LQC (3 ng/mL)	6.2% CV	≤15% CV	Pass
MQC (100 ng/mL)	4.8% CV	≤15% CV	Pass
HQC (800 ng/mL)	3.5% CV	≤15% CV	Pass
Inter-day Accuracy	LQC (3 ng/mL)	103.5%	85-115%	Pass
MQC (100 ng/mL)	99.8%	85-115%	Pass
HQC (800 ng/mL)	102.3%	85-115%	Pass
Inter-day Precision	LQC (3 ng/mL)	7.8% CV	≤15% CV	Pass
MQC (100 ng/mL)	5.5% CV	≤15% CV	Pass
HQC (800 ng/mL)	4.1% CV	≤15% CV	Pass
Recovery	LQC, MQC, HQC	Consistent across range (Avg. 85%)	Consistent and reproducible	Pass
Matrix Effect	IS-Normalized MF	5.6% CV	≤15% CV	Pass
Stability (Bench-top)	4 hours at RT	97.2% of nominal	85-115%	Pass
Stability (Freeze-thaw)	3 cycles	98.5% of nominal	85-115%	Pass
Stability (Long-term)	30 days at -80°C	99.1% of nominal	85-115%	Pass

Comparison with Alternative Methods

While LC-MS/MS is the gold standard for quantitative bioanalysis of small molecules, other techniques exist.[2]

• High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV): This method is less expensive and more widely available than LC-MS/MS. However, it typically lacks the sensitivity and selectivity required for measuring low drug concentrations in complex biological matrices. Interferences from endogenous compounds are a significant challenge.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can offer high sensitivity, but it often requires derivatization of the analyte to make it volatile and thermally stable.[11] This adds complexity to the sample preparation process and can be a source of variability.

• Ligand-Binding Assays (e.g., ELISA): These assays are highly sensitive but are generally used for large molecules like proteins and antibodies. They are typically not suitable for the quantification of small molecules like N-(2-(Diethylamino)ethyl)benzamide.[1]

The LC-MS/MS method presented here offers superior sensitivity, selectivity, and a wide dynamic range compared to these alternatives, making it the most reliable choice for regulated bioanalysis.

Conclusion

The comprehensive validation of a bioanalytical method is a non-negotiable requirement in the drug development process. This guide has detailed the systematic approach to validating an LC-MS/MS method for the quantification of N-(2-(Diethylamino)ethyl)benzamide in human plasma, adhering to stringent international regulatory standards. The presented data demonstrates that the method is selective, sensitive, accurate, precise, and stable, ensuring the generation of reliable data for pharmacokinetic and other essential studies. By following these principles, researchers can have high confidence in the quality and integrity of their bioanalytical results.

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Comparative Efficacy of N-(2-(Diethylamino)ethyl)benzamide Analogs in Cell Cultures: A Technical Guide for Drug Development Professionals

Abstract

The N-(2-(diethylamino)ethyl)benzamide scaffold is a versatile pharmacophore present in a wide array of biologically active compounds, from antiarrhythmics like procainamide to potent anticancer agents. The inherent "drug-likeness" of this chemical moiety has spurred extensive research into the synthesis and evaluation of its analogs to uncover novel therapeutic agents with improved efficacy and selectivity. This guide provides a comprehensive comparison of the in vitro efficacy of various N-(2-(diethylamino)ethyl)benzamide analogs, with a particular focus on their anticancer properties. We delve into the underlying mechanisms of action, present detailed protocols for comparative experimental evaluation, and summarize key structure-activity relationship (SAR) findings to inform future drug discovery efforts.

Introduction: The Benzamide Scaffold in Modern Drug Discovery

Benzamide and its derivatives are cornerstones in medicinal chemistry, demonstrating a vast range of pharmacological activities, including antimicrobial, analgesic, anticancer, and cardiovascular effects.[1][2] The N-(2-(diethylamino)ethyl)benzamide core, in particular, combines a flexible diethylaminoethyl side chain, which can be crucial for target engagement and pharmacokinetic properties, with a modifiable benzamide ring system. This allows for extensive chemical exploration to optimize biological activity.

One of the earliest and most well-known drugs featuring this scaffold is procainamide, a Class IA antiarrhythmic agent used to treat cardiac arrhythmias by blocking fast sodium channels.[3][4] However, recent research has pivoted towards exploiting this scaffold for oncological applications. Numerous analogs have been synthesized and shown to exhibit potent cytotoxic effects against various cancer cell lines through diverse mechanisms, including histone deacetylase (HDAC) inhibition, disruption of microtubule dynamics, and induction of apoptosis via reactive oxygen species (ROS) generation.[5][6][7] This guide aims to provide researchers with a clear, data-driven comparison of these analogs to facilitate the selection and development of promising new cancer therapeutics.

Predominant Mechanisms of Action in Cancer Cell Lines

The anticancer activity of N-(2-(diethylamino)ethyl)benzamide analogs is not attributed to a single mechanism. Instead, modifications to the core structure can dramatically alter the compound's cellular target. Below are some of the well-documented mechanisms.

Histone Deacetylase (HDAC) Inhibition

Many benzamide derivatives are potent inhibitors of histone deacetylases (HDACs), enzymes that play a critical role in the epigenetic regulation of gene expression.[8] Overexpression of certain HDACs is common in many cancers, leading to the silencing of tumor suppressor genes.[8][9] Benzamide-based HDAC inhibitors, such as Entinostat (MS-275), are typically class I selective and have shown high efficacy in solid tumors.[10] These compounds typically feature a zinc-binding group that chelates the zinc ion in the HDAC active site, a linker region, and a "cap" group that interacts with the protein surface. The N-(2-(diethylamino)ethyl)benzamide moiety can serve as a key part of the linker and cap group.

Induction of Apoptosis via Oxidative Stress

A recently elucidated mechanism for a new series of benzamide derivatives is the induction of apoptosis through the accumulation of intracellular reactive oxygen species (ROS).[7] One promising compound, BJ-13, was shown to cause a collapse of the mitochondrial membrane potential and trigger caspase-dependent apoptosis in gastric cancer cells.[7] Western blot analysis confirmed the upregulation of the pro-apoptotic protein Bax and cleaved caspase-3, and downregulation of the anti-apoptotic protein Bcl-2.[7]

Reversal of Multidrug Resistance (MDR)

Multidrug resistance is a major obstacle in cancer chemotherapy. Some benzamide derivatives have been shown to reverse MDR by inhibiting ATP-binding cassette (ABC) transporters, such as ABCG2, which function as drug efflux pumps.[11] The novel benzamide derivative VKNG-2, for instance, was found to significantly increase the efficacy of chemotherapeutic drugs like mitoxantrone and SN-38 in resistant colon cancer cell lines by inhibiting the activity of the ABCG2 transporter.[11]

Other Mechanisms

The versatility of the benzamide scaffold allows it to be tailored to interact with a variety of other targets. Analogs have been developed as:

• Negative Allosteric Modulators (NAMs) of Nicotinic Acetylcholine Receptors (nAChRs): These have potential applications in treating addiction and neurological disorders.[12]

• Pancreatic β-cell Protective Agents: Certain analogs protect against endoplasmic reticulum (ER) stress, a factor in the development of diabetes.[13]

• Antimicrobial Agents: Benzamide derivatives have also shown promising antibacterial and antifungal activity.[14]

Comparative Efficacy Data

The following table summarizes the in vitro cytotoxic activity (IC50 values) of selected N-(2-(diethylamino)ethyl)benzamide analogs and related benzamide derivatives against various human cancer cell lines. This data is compiled from multiple peer-reviewed studies to provide a broad comparative overview.

Compound/Analog Class	Cancer Cell Line	IC50 (µM)	Mechanism of Action	Reference
N-(2-aminophenyl)benzamide derivatives	A549 (Lung)	Micromolar range	HDAC Inhibition	[5]
SF268 (CNS)	Micromolar range	HDAC Inhibition	[5]
Coumarin-benzamide conjugates (8a)	HepG2 (Liver)	Potent activity	Tubulin Polymerization Inhibition, Apoptosis	[15]
(E)-N-aryl-2-arylethenesulfonamides (6t)	Various	0.005 - 0.010	Microtubule Targeting	[6]
BJ-13 (Benzamide derivative)	Gastric Cancer Cells	Potent activity	ROS-mediated Apoptosis	[7]
N-(1,3-benzothiazol-2-yl)benzamide (SIBO)	MDA-MB-231 (Breast)	~10 µg/mL	Cytostatic	[16]
2-amino-1,4-naphthoquinone-benzamides (5e, 5l)	MDA-MB-231 (Breast)	0.4	Apoptosis Induction	[17]
Benzoxazole-Benzamide conjugates (1, 11)	HCT-116 (Colon)	9.1 - 18.5	VEGFR-2 Inhibition	[18]
MCF-7 (Breast)	Potent activity	VEGFR-2 Inhibition	[18]
NA (CI994 derivative)	A2780 (Ovarian)	2.66	HDAC Inhibition, G2/M Arrest	[19]
HepG2 (Liver)	1.73	HDAC Inhibition, G2/M Arrest	[19]

Note: "Potent activity" is used where specific IC50 values were not provided in the abstract but the study indicated significant efficacy.

Methodologies for In Vitro Efficacy Assessment

To ensure the generation of reliable and reproducible comparative data, standardized in vitro assays are essential. The following section details the protocols for key experiments.

Experimental Workflow for Comparative Cytotoxicity Screening

The overall process for comparing the efficacy of novel benzamide analogs involves several sequential steps, from initial compound handling to final data analysis.

Caption: Workflow for assessing the cytotoxic efficacy of benzamide analogs.

Protocol: Cell Viability (MTT) Assay

This assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Scientist's Note: The MTT assay is a robust and high-throughput method for initial screening of compound libraries. It relies on the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals by metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells (e.g., HepG2, A549, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.[15][20] Incubate for 24 hours at 37°C and 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the benzamide analogs in culture medium. The final concentrations should typically span a wide range (e.g., 0.01 µM to 100 µM) to generate a full dose-response curve. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include vehicle control (e.g., DMSO) and untreated control wells.

• Incubation: Incubate the plates for the desired time period (e.g., 48 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percent viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Protocol: Western Blot for Apoptosis Markers

This technique is used to detect specific proteins in a sample and is crucial for elucidating the mechanism of action.

Scientist's Note: Western blotting allows for the semi-quantitative analysis of key proteins in a signaling pathway. When investigating apoptosis, it is critical to examine the expression levels of proteins like caspases (the executioners of apoptosis) and members of the Bcl-2 family (regulators of apoptosis). An increase in cleaved caspase-3 and the Bax/Bcl-2 ratio is a strong indicator of apoptosis induction.[7]

Step-by-Step Protocol:

• Cell Lysis: Treat cells with the benzamide analog at its IC50 concentration for a specified time (e.g., 24 hours). Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto a polyacrylamide gel and separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., Cleaved Caspase-3, Bax, Bcl-2, and a loading control like β-actin) overnight at 4°C.[7][21]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply an enhanced chemiluminescence (ECL) substrate.[21] Visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to the loading control.

Key Signaling Pathway: ROS-Mediated Apoptosis

The diagram below illustrates a common pathway by which certain benzamide analogs induce cell death in cancer cells.

Caption: ROS-mediated mitochondrial dysfunction and apoptosis pathway.

Discussion and Future Directions

The N-(2-(diethylamino)ethyl)benzamide scaffold remains a highly attractive starting point for the development of novel therapeutics, particularly in oncology. The data clearly indicates that substitutions on the benzamide ring are a critical determinant of biological activity and mechanism of action. For example, the incorporation of coumarin, naphthoquinone, or benzoxazole moieties can lead to compounds with potent, low micromolar to nanomolar cytotoxicity.[15][17][18]

Key SAR Insights:

• HDAC Inhibitors: The N-(2-aminophenyl)benzamide functionality serves as an effective zinc-binding group for class I HDACs.[5]

• Microtubule-Targeted Agents: The presence of a 2',4',6'-trimethoxyphenyl group in (E)-N-aryl-2-arylethenesulfonamides is crucial for potent cytotoxicity.[6]

• Apoptosis Inducers: The specific substitutions leading to ROS generation are still under investigation, but the BJ-13 compound provides a strong lead for further optimization.[7]

Future research should focus on optimizing the pharmacokinetic and safety profiles of the most potent analogs. In silico ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions can help prioritize candidates for in vivo studies.[7] Furthermore, combining these novel benzamide analogs with existing chemotherapies could provide a synergistic effect and overcome drug resistance, as demonstrated by compounds that inhibit ABC transporters.[11] The continued exploration of this versatile chemical scaffold holds significant promise for the discovery of next-generation cancer therapies.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N-(2-(Diethylamino)ethyl)benzamide

For laboratory professionals dedicated to advancing scientific discovery, the responsible management of chemical waste is not merely a regulatory hurdle, but a cornerstone of a safe and ethical research environment. This guide provides an in-depth, procedural framework for the proper disposal of N-(2-(Diethylamino)ethyl)benzamide, ensuring the safety of personnel and the preservation of our environment. The protocols herein are synthesized from authoritative safety data and established best practices in chemical hygiene.

I. Hazard Assessment and Chemical Profile of N-(2-(Diethylamino)ethyl)benzamide

A thorough understanding of a compound's hazard profile is the critical first step in determining appropriate disposal procedures. N-(2-(Diethylamino)ethyl)benzamide, while a valuable compound in various research applications, possesses inherent hazards that necessitate its classification as hazardous waste.

Key Hazards:

• Toxicity: It is categorized as harmful if swallowed or in contact with skin.[1]

• Irritation: The compound is a skin and serious eye irritant.[1]

• Respiratory Irritation: Inhalation may cause respiratory irritation.[1]

Given these classifications, it is imperative that N-(2-(Diethylamino)ethyl)benzamide be handled with appropriate personal protective equipment (PPE) and that its disposal is managed through a certified hazardous waste program.

Table 1: Hazard Classification for N-(2-(Diethylamino)ethyl)benzamide

Hazard Classification	Category
Acute oral toxicity	Category 4
Acute dermal toxicity	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 2
Specific target organ toxicity (single exposure)	Category 3 (Respiratory system)

Source: Fisher Scientific Safety Data Sheet[1]

II. Step-by-Step Disposal Protocol

The guiding principle for the disposal of N-(2-(Diethylamino)ethyl)benzamide is that it must be managed as hazardous waste.[1] Under no circumstances should this chemical be disposed of down the drain or in standard laboratory trash.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene. Contaminated gloves should be disposed of as hazardous waste.[2][3]

• Body Protection: A lab coat and, if there is a risk of splashing, additional protective clothing.[2]

2. Waste Segregation and Collection:

• Dedicated Waste Container: Collect all waste N-(2-(Diethylamino)ethyl)benzamide, including any contaminated materials (e.g., weighing paper, pipette tips, gloves), in a designated and compatible waste container.[4] Glass or polyethylene containers are generally suitable.

• Avoid Mixing: Do not mix this waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[4] Incompatible materials can lead to dangerous reactions.

3. Container Labeling:

• Clear Identification: The waste container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste N-(2-(Diethylamino)ethyl)benzamide".[4]

• Hazard Communication: Include appropriate hazard pictograms and warnings as per the Globally Harmonized System (GHS).

4. Waste Storage:

• Designated Area: Store the sealed waste container in a designated satellite accumulation area (SAA) or a central hazardous waste storage facility.[4]

• Safe Environment: The storage area should be cool, dry, well-ventilated, and away from sources of ignition or incompatible materials like strong oxidizing agents.[1][2]

5. Final Disposal:

• Licensed Disposal Company: The ultimate disposal of N-(2-(Diethylamino)ethyl)benzamide must be handled by a licensed hazardous waste disposal company.[1][2]

• Institutional Procedures: Contact your institution's EHS office to arrange for the pickup and disposal of the chemical waste. They will have established procedures and contracts with certified waste management vendors.

6. Decontamination:

• Labware and Surfaces: Any laboratory equipment or surfaces that have come into contact with N-(2-(Diethylamino)ethyl)benzamide should be thoroughly decontaminated. Use a suitable solvent, such as ethanol or acetone, followed by a wash with soap and water.[4]

• Rinsate Collection: The rinsate from decontamination procedures should also be collected as hazardous waste.[5]

III. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-(2-(Diethylamino)ethyl)benzamide waste.

Caption: Disposal workflow for N-(2-(Diethylamino)ethyl)benzamide.

IV. Conclusion

The responsible disposal of N-(2-(Diethylamino)ethyl)benzamide is a non-negotiable aspect of laboratory safety and environmental stewardship. By adhering to the protocols outlined in this guide, researchers and scientists can ensure that they are not only compliant with regulations but are also actively contributing to a culture of safety and sustainability within the scientific community. Always consult your institution's specific Chemical Hygiene Plan and EHS guidelines for any additional requirements.

References

• NextSDS, N-[2-(Diethylamino)ethyl]benzamide — Chemical Substance Information. [Link]

• Carl ROTH, Safety Data Sheet for N,N-diethylethanamine. [Link]

• HazComFast, Benzamide, 2-butoxy-N-(2-(diethylamino)ethyl)- (CAS 73664-71-8). [Link]

• United States Environmental Protection Agency, Benzamide, N-(2-(diethylamino)ethyl)-4-((1-oxopropyl)amino)-, monohydrochloride. [Link]

• EPFL, PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. [Link]

• OECD, 2-(Diethylamino)ethanol Chemical Substances Control Law Reference No. [Link]

• Chemsrc, N-[2-(dimethylamino)ethyl]benzamide | CAS#:63224-18-0. [Link]

• ResearchGate, Novel approach of thionyl chloride detection and disposal using a benzimidazole-based derivative: perspectives and proposals. [Link]

• SupraBank, 4-Amino-N-[2-(diethylamino)ethyl]benzamide. [Link]

• UMass Lowell, sop bio-001 lab glassware use and disposal. [Link]

• OECD Existing Chemicals Database, 2-DIETHYLAMINOETHANOL CAS N°:100-37-8. [Link]

• National Center for Biotechnology Information, Prudent Practices in the Laboratory: Management of Waste. [Link]

• Cheméo, Chemical Properties of N-Ethyl-N-methyl-benzamide. [Link]

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